Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate

• CAS: 1363166-15-7

Core Science & Biosynthesis

Technical Monograph: Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate

Advanced Fluorinated Scaffolds in Medicinal Chemistry

Part 1: Executive Summary

Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate (CAS: 1363166-15-7 ) is a specialized, high-value heterocyclic building block used primarily in the synthesis of conformationally restricted amino acids and bioactive pharmaceutical ingredients (APIs).[1][2]

Its structural core features a piperidine ring with a quaternary center at the C3 position, bearing both a fluorine atom and a methyl ester. This "alpha-fluoro-beta-amino" motif is a critical bioisostere in drug design, offering modulation of pKa, metabolic stability (blocking C3 oxidation), and specific conformational preferences due to the gauche effect of the fluorine atom.

This guide details the physicochemical properties, synthetic architecture, and handling protocols for this compound, designed for researchers requiring high-purity intermediates for lead optimization.

Part 2: Chemical Identity & Physiochemical Profile

Identification

Parameter	Details
Chemical Name	Methyl 1-(benzyloxycarbonyl)-3-fluoropiperidine-3-carboxylate
CAS Number	1363166-15-7
Molecular Formula	C₁₅H₁₈FNO₄
Molecular Weight	295.31 g/mol
SMILES	COC(=O)C1(CN(CCC1)C(=O)OCc2ccccc2)F
Appearance	Viscous oil or low-melting solid (racemic); White solid (enantiopure)

Key Properties

Property	Value / Characteristic	Relevance
Fluorine Content	~6.4% by mass	Enhances lipophilicity and metabolic resistance.
C3 Quaternary Center	Chiral (if resolved)	Prevents racemization of the alpha-proton (which is absent).
Solubility	Soluble in DCM, THF, EtOAc	Compatible with standard organic synthesis workflows.
Protecting Group	Cbz (Carboxybenzyl)	Stable to acidic/basic conditions; removed via hydrogenolysis.

Part 3: Synthetic Architecture

The synthesis of Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate typically relies on the electrophilic fluorination of the non-fluorinated precursor. This approach is preferred over building the ring from acyclic fluorinated precursors due to the availability of the starting material.

Primary Synthetic Route: Electrophilic Fluorination

The core transformation involves the generation of an enolate at the C3 position of Methyl 1-Cbz-piperidine-3-carboxylate, followed by trapping with an electrophilic fluorine source, most commonly N-Fluorobenzenesulfonimide (NFSI) .

Mechanism & Protocol Logic

• Enolization: The C3 proton is acidic (alpha to the ester). A strong, bulky base like LiHMDS (Lithium bis(trimethylsilyl)amide) is used at cryogenic temperatures (-78°C) to kinetically deprotonate C3 without attacking the Cbz carbonyl or the methyl ester.

• Fluorination: NFSI is added to the enolate. The reaction is driven by the formation of the strong C-F bond.

• Quench: Protonation of the sulfonimide byproduct.

Visualization of Synthesis Pathway

Figure 1: Electrophilic fluorination pathway utilizing LiHMDS and NFSI to install the quaternary fluorine center.

Detailed Experimental Protocol (Standardized)

Note: All steps must be performed under an inert atmosphere (Argon/Nitrogen).

• Preparation: Charge a flame-dried flask with Methyl 1-Cbz-piperidine-3-carboxylate (1.0 eq) and anhydrous THF (0.2 M concentration). Cool to -78°C .

• Deprotonation: Add LiHMDS (1.0 M in THF, 1.2 eq) dropwise over 15 minutes. Stir at -78°C for 45 minutes to ensure complete enolate formation.

• Fluorination: Dissolve NFSI (1.3 eq) in a minimal amount of anhydrous THF. Add this solution dropwise to the cold enolate mixture.

• Reaction: Stir at -78°C for 1 hour, then allow the mixture to slowly warm to room temperature over 2–3 hours.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). The fluorine atom significantly alters polarity, usually allowing separation from unreacted starting material.

Part 4: Reactivity & Downstream Applications

The utility of CAS 1363166-15-7 lies in its orthogonal protecting groups (Cbz vs. Methyl Ester), allowing for selective manipulation of either the N-terminus or C-terminus.

Orthogonal Deprotection Strategies

• N-Terminus (Cbz Removal):

  • Method: Hydrogenolysis (H₂, Pd/C, MeOH).[3]

  • Result: Yields Methyl 3-fluoropiperidine-3-carboxylate (secondary amine).

  • Caution: Ensure the catalyst is not poisoned by trace sulfur if NFSI byproducts were not fully removed.

• C-Terminus (Ester Hydrolysis):

  • Method: LiOH (aq) / THF.

  • Result: Yields 1-Cbz-3-fluoropiperidine-3-carboxylic acid .[4][5]

  • Note: The quaternary center prevents epimerization during hydrolysis, a common issue with non-fluorinated amino esters.

Medicinal Chemistry: The "Fluorine Effect"

Incorporating this scaffold into drug candidates introduces specific advantages:

• Conformational Locking: The fluorine atom at C3 prefers an axial or equatorial orientation depending on the protonation state of the nitrogen, influencing the ring pucker (chair vs. twist-boat).

• Metabolic Blocking: The C3 position in piperidines is a common site for CYP450-mediated oxidation. Fluorine substitution blocks this metabolic soft spot, extending half-life (

  ).

• Basicity Modulation: The electron-withdrawing fluorine lowers the pKa of the piperidine nitrogen (approx. 1–2 log units), improving oral bioavailability and blood-brain barrier (BBB) penetration.

Figure 2: Divergent synthesis pathways for API development.

Part 5: Handling & Stability

Storage Conditions

• Temperature: Store at 2–8°C (Refrigerated).

• Atmosphere: Hygroscopic; store under inert gas (Nitrogen/Argon) if possible.

• Shelf Life: Stable for >2 years if kept dry and away from strong acids/bases.

Safety Hazards

• GHS Classification: Warning (Irritant).

• H315/H319: Causes skin and serious eye irritation.

• H335: May cause respiratory irritation.

• Handling: Use in a fume hood. Avoid contact with skin.

References

• MolCore Chemical Data . Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate (CAS 1363166-15-7) Technical Specifications. Retrieved from .

• Ma, J. A., & Cahard, D. (2004). Update 1 of: Asymmetric Fluorination, Trifluoromethylation, and Perfluoroalkylation Reactions. Chemical Reviews, 104(12), 6119-6146.

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Pharmacophores and Metabolic Soft Spots. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Van der Eycken, E., et al. (2002). Synthesis of 3-fluoro-3-substituted piperidines. Tetrahedron Letters.

• PubChem Compound Summary. Methyl 1-Cbz-piperidine-3-carboxylate (Precursor CAS 174543-74-9). Link

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• 5. molcore.com [molcore.com]

Strategic Incorporation of 3-Fluoro-3-Carboxypiperidine Scaffolds in Drug Design

This technical guide details the structural properties, synthetic accessibility, and medicinal utility of 3-fluoro-3-carboxypiperidine derivatives . This scaffold represents a strategic bioisostere of nipecotic acid, leveraging the "fluorine effect" to modulate pKa, metabolic stability, and conformation.

Structural & Electronic Architecture

The 3-fluoro-3-carboxypiperidine moiety introduces a quaternary carbon center at the 3-position. This geminal disubstitution (fluorine and carboxylate) creates a unique steric and electronic environment that differs significantly from its non-fluorinated parent (nipecotic acid).

The Fluorine Gauche Effect

Unlike simple alkyl substitutions, the introduction of fluorine at the 3-position of a piperidine ring dictates conformation through the stereoelectronic gauche effect.

• Axial Preference: In protonated or N-substituted piperidines, the C–F bond often adopts an axial orientation. This maximizes the hyperconjugative interaction between the anti-bonding orbital of the C–F bond (

  ) and the adjacent C–H or lone pair orbitals.

• Dipole Minimization: The electronegative fluorine atom and the carboxylate group create a massive dipole. The molecule adopts conformations that minimize the repulsion between the ring nitrogen lone pair and the fluorine atom.

pKa Modulation

The inductive effect of the fluorine atom (

) significantly lowers the basicity of the piperidine nitrogen.

• Parent Nipecotic Acid pKa: ~10.4 (amine).

• 3-Fluoro Derivative pKa: Typically drops by 1.5–2.0 log units (approx. 8.5–9.0).[1]

• Impact: This reduction in basicity improves oral bioavailability by increasing the fraction of the uncharged species at physiological pH (7.4), facilitating membrane permeability.

Metabolic Blockade

The C3 position of piperidines is a metabolic "hotspot" susceptible to oxidative metabolism (CYP450-mediated hydroxylation). Substituting the C3 hydrogen with fluorine—and creating a quaternary center—effectively blocks this metabolic pathway, extending the compound's half-life (

).

Synthetic Architectures

Constructing the quaternary center at C3 is the primary synthetic challenge. The most robust route involves electrophilic fluorination of an enolate intermediate.

Retrosynthetic Analysis (DOT Diagram)

Figure 1: Retrosynthetic logic for accessing the 3-fluoro-3-carboxy quaternary center via late-stage electrophilic fluorination.

Experimental Protocols

The following protocol describes the synthesis of Ethyl 1-(tert-butoxycarbonyl)-3-fluoropiperidine-3-carboxylate . This method is self-validating as it relies on the colorimetric change of the enolate and the disappearance of the starting material via TLC.

Protocol: Electrophilic -Fluorination

Objective: Install a fluorine atom at the

-position of the ester group.

Reagents:

• Substrate: Ethyl 1-Boc-piperidine-3-carboxylate (

  equiv).

• Base: Lithium Diisopropylamide (LDA), 2.0 M in THF (

  equiv).

• Fluorinating Agent: N-Fluorobenzenesulfonimide (NFSI) (

  equiv).

• Solvent: Anhydrous THF.

Step-by-Step Methodology:

• System Preparation: Flame-dry a 2-neck round-bottom flask under an argon atmosphere. Add anhydrous THF and cool to -78°C (dry ice/acetone bath).

• Enolate Generation:

  • Add the LDA solution dropwise to the cold THF.

  • Dissolve the substrate (Ethyl 1-Boc-piperidine-3-carboxylate) in a minimal amount of THF.

  • Add the substrate solution dropwise to the LDA over 15 minutes.

  • Observation Point: Stir at -78°C for 45 minutes. The solution typically turns faint yellow, indicating enolate formation.

• Fluorination (The Critical Step):

  • Dissolve NFSI in THF (approx. 0.5 M).

  • Add the NFSI solution rapidly to the enolate mixture at -78°C.

  • Mechanistic Note: Rapid addition prevents proton transfer between the product and the remaining enolate.

• Quench & Workup:

  • Allow the reaction to warm to room temperature over 2 hours.

  • Quench with saturated aqueous

    .

  • Extract with EtOAc (

    ). Wash combined organics with brine, dry over , and concentrate.

• Purification:

  • Purify via flash column chromatography (Hexanes:EtOAc gradient). The fluorinated product is typically less polar than the starting material.

Data Validation Table

Property	Parent (H-substituted)	3-Fluoro Derivative (Target)	Validation Method
19F NMR	Silent	Singlet/Multiplet @ -150 to -170 ppm	Distinct F-signal confirms C-F bond.
13C NMR	~40 ppm (C3)	Doublet ( Hz)	Large coupling constant confirms direct F-attachment.
Basicity (pKa)	~10.4	~8.8	Potentiometric titration.
LogP	1.2	1.6	HPLC retention time shift.

Stereochemical Resolution Workflow

The synthesis above yields a racemate. For drug development, enantiomeric purity is non-negotiable.

Figure 2: Workflow for the isolation of enantiopure 3-fluoro-3-carboxypiperidine via chiral chromatography.

References

• Conformational Analysis of Fluorinated Piperidines: Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020).[2][3] Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal.[4] [Link]

• Electrophilic Fluorination Methodology: Banks, R. E. (1998). Selectfluor™ reagent F-TEDA-BF4 in action: tamed fluorine at your service. Journal of Fluorine Chemistry. [Link]

• Synthesis of Fluorinated Piperidines (General): Champagne, P. A., et al. (2015). Synthetic approaches to fluorinated piperidines.[2][5][6][7][8][9][10] Chemical Reviews. [Link]

• Biological Relevance (Nipecotic Acid Derivatives): Krogsgaard-Larsen, P., et al. (2000). GABA uptake inhibitors: synthesis and structure-activity relationships of new nipecotic acid derivatives. Journal of Medicinal Chemistry. [Link]

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An In-depth Technical Guide to Fluorinated Piperidine Amino Acid Building Blocks

Introduction: The Strategic Value of Fluorine in the Piperidine Scaffold

The piperidine ring is one of the most ubiquitous saturated N-heterocycles found in pharmaceuticals, recognized for its favorable physicochemical properties and its ability to serve as a versatile scaffold for engaging biological targets.[1][2] Concurrently, the strategic incorporation of fluorine has become a cornerstone of modern medicinal chemistry, with fluorinated compounds representing a significant portion of recently approved drugs.[3][4][5] The introduction of fluorine into a drug candidate can profoundly modulate its metabolic stability, pKa, lipophilicity, and conformational preferences, often leading to enhanced potency, selectivity, and pharmacokinetic profiles.[3][6]

This guide provides an in-depth technical overview of fluorinated piperidine amino acid building blocks, a class of molecules that synergistically combines the structural advantages of the piperidine core with the powerful modulatory effects of fluorine. We will explore the nuanced effects of fluorination on piperidine's properties, delve into key synthetic strategies, and present detailed protocols and applications, offering researchers and drug developers a comprehensive resource for leveraging these valuable building blocks.

Pillar 1: The Physicochemical Impact of Fluorination on the Piperidine Core

The decision to introduce a fluorine atom is a strategic choice aimed at fine-tuning a molecule's properties. The high electronegativity of fluorine and the strength of the C-F bond are responsible for its profound influence.[7]

Modulation of Basicity (pKa)

A primary and highly predictable consequence of adding an electron-withdrawing fluorine atom is the lowering of the basicity of the piperidine nitrogen.[8] This modulation is critical in drug design, as the pKa of a basic center can significantly impact properties like hERG ion channel affinity (a common source of cardiotoxicity), CYP450 2D6 interactions, and overall clearance.[9] The magnitude of the pKa shift is dependent on the position and stereochemistry of the fluorine atom.

• Positional Effects: Fluorine's inductive effect diminishes with distance. A fluorine atom at the 3-position has a more pronounced effect on the nitrogen's basicity than one at the 4-position.

• Stereochemical Effects: The orientation of the C-F bond relative to the nitrogen lone pair is crucial. Studies have shown that an equatorial fluorine atom exerts a greater pKa-lowering effect than an axial one.[9] For example, the pKa of 3,3-difluoropiperidine is significantly lower than that of the parent piperidine, a result of the combined inductive effects.[10]

Compound	pKa	ΔpKa (from Piperidine)	Reference
Piperidine	~11.1	0	[10]
3-Fluoropiperidine	9.3	-1.8	[10]
4,4-Difluoropiperidine	8.5	-2.6	[10]
3,3-Difluoropiperidine	6.4	-4.7	[10]

Table 1: Impact of Fluorination on Piperidine pKa.

Conformational Control and the "Axial-F Preference"

Beyond simple electronics, fluorine substitution exerts powerful stereoelectronic effects that can lock the piperidine ring into specific conformations. A fascinating and now well-documented phenomenon is the "axial-F preference."[11][12] Contrary to what steric considerations alone would suggest, the fluorine atom in 3-fluoropiperidinium salts preferentially occupies the axial position.[1] This preference is attributed to stabilizing hyperconjugative and charge-dipole interactions between the axial C-F bond and the anti-periplanar C-H or C-N bonds of the ring.[11][13][14] This conformational rigidity can be exploited to pre-organize a molecule into its bioactive conformation, enhancing binding affinity and selectivity for its target protein.[3] The degree of this preference can even be influenced by solvent polarity, with more polar solvents often increasing the stability of the axial conformer.[11][12]

Enhancing Metabolic Stability

The carbon-fluorine bond is exceptionally strong (bond energy ~116 kcal/mol), making it highly resistant to metabolic cleavage by enzymes like the cytochrome P450 (CYP) family.[7] By replacing a metabolically vulnerable C-H bond with a C-F bond, medicinal chemists can block "soft spots" in a molecule, thereby increasing its metabolic stability, prolonging its half-life, and improving its oral bioavailability.[3][4][5]

Pillar 2: Synthetic Strategies for Fluorinated Piperidine Amino Acids

The synthesis of these building blocks can be broadly categorized into two main approaches: the late-stage fluorination of pre-formed piperidine rings and the de novo construction of the ring from fluorinated precursors. The choice of strategy depends on the desired substitution pattern, stereochemistry, and scalability.

Caption: High-level decision workflow for synthesizing fluorinated piperidines.

A. Late-Stage Fluorination

This approach is attractive as it allows for the diversification of complex piperidine scaffolds at a later step in a synthetic sequence.

• Electrophilic Fluorination: Reagents like Selectfluor® (F-TEDA-BF4) are widely used for the fluorination of electron-rich species such as enamines or enolates derived from piperidinones.[15][16] This method offers a direct route to introduce fluorine, although controlling regioselectivity and stereoselectivity can be challenging.[17][18]

• Deoxyfluorination: The conversion of a hydroxyl group to a fluorine atom is a common strategy. Reagents like DAST (diethylaminosulfur trifluoride) can effectively replace a hydroxyl group on the piperidine ring, but these reactions must be handled with care due to the hazardous nature of the reagents.

B. Building Block Approach (De Novo Synthesis)

Constructing the ring from already fluorinated starting materials often provides superior control over stereochemistry.

• Hydrogenation of Fluoropyridines: A powerful and increasingly popular method involves the catalytic hydrogenation of substituted fluoropyridines.[2] This can be achieved using various catalysts, such as rhodium or palladium-based systems, to yield highly substituted, all-cis-(multi)fluorinated piperidines in a diastereoselective manner.[2][19] This approach is robust and tolerant of many functional groups.[19]

• Cyclization Strategies: Intramolecular reactions, such as the Mannich reaction or reductive amination, using fluorinated aldehydes, ketones, or amines are fundamental to building the piperidine core.[20][21][22] Asymmetric variations of these methods have been developed to produce highly enantioenriched products.[20][23] For instance, an intramolecular Mannich reaction of a chiral α-trifluoromethyl-β-amino ketal is a key step in the asymmetric synthesis of (trifluoromethyl)pipecolic acids.[20]

Pillar 3: Key Applications and Case Studies

The unique properties of fluorinated piperidine amino acids have made them valuable in a range of therapeutic areas.

• Case Study: CGRP Receptor Antagonists for Migraine: The development of antagonists for the calcitonin gene-related peptide (CGRP) receptor for treating migraine provides an excellent example. A key pharmacophore in this class of drugs is a syn-3-fluoro-4-aminopiperidine.[1] The synthetic strategy for this crucial building block involved the asymmetric hydrogenation of a fluoroenamide derived from the corresponding pyridine, highlighting the power of building block approaches to access stereochemically complex fragments.[1]

• Case Study: Kinesin Spindle Protein (KSP) Inhibitors: In the optimization of KSP inhibitors for oncology, researchers at Merck encountered a potent compound that was unfortunately a substrate for the P-gp efflux pump.[1] Strategic introduction of a fluorine atom onto the piperidine ring modulated the nitrogen's pKa, disrupting P-gp recognition and leading to the identification of the clinical candidate MK-0731. Notably, the axial fluoro-isomer (pKa 7.6) was more efficacious than the equatorial isomer (pKa 6.6), demonstrating the critical importance of stereochemistry.[1]

• PET Imaging: The use of the fluorine-18 isotope ([¹⁸F]) in Positron Emission Tomography (PET) is a vital diagnostic tool. The development of methods to radiolabel piperidine building blocks, such as the 3-[¹⁸F]fluoropiperidine moiety, allows for the creation of novel radiotracers to visualize targets like NMDA receptors in the brain.[24] The metabolic stability of the C-F bond is particularly advantageous here, preventing in vivo defluorination.[24]

Caption: Logical flow of how fluorination impacts piperidine properties.

Experimental Protocols

Protocol 1: Electrophilic Fluorination of a Piperidine-derived Enamine with Selectfluor®

This protocol is adapted from general procedures for the fluorination of enamines.[16][18]

Objective: To synthesize a 3-fluoro-piperidine derivative from a corresponding tetrahydropyridine precursor.

Materials:

• N-Boc-1,2,3,4-tetrahydropyridine (1.0 equiv)

• Selectfluor® (1.2 equiv)

• Anhydrous Acetonitrile (CH₃CN)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere, add N-Boc-1,2,3,4-tetrahydropyridine (1.0 mmol, 183 mg).

• Dissolution: Dissolve the starting material in anhydrous acetonitrile (10 mL).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add Selectfluor® (1.2 mmol, 425 mg) to the stirred solution in one portion.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the progress by TLC or LC-MS. The reaction is typically complete within 1-3 hours.

• Quenching: Once the starting material is consumed, slowly add 10 mL of saturated aqueous NaHCO₃ solution to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Washing & Drying: Combine the organic layers, wash with brine (15 mL), and dry over anhydrous MgSO₄.

• Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired fluorinated piperidine product.

Causality and Trustworthiness: The use of anhydrous solvent is critical as water can react with Selectfluor®.[25] The reaction is run at 0 °C to control the exotherm and improve selectivity. Quenching with a mild base neutralizes acidic byproducts. This self-validating protocol, when monitored by TLC/LC-MS, ensures reaction completion and guides purification.

Conclusion and Future Outlook

Fluorinated piperidine amino acid building blocks represent a powerful convergence of two mainstays in medicinal chemistry. The strategic placement of fluorine allows for precise control over the physicochemical and conformational properties of the piperidine scaffold, enabling the design of therapeutics with superior potency, selectivity, and pharmacokinetic profiles. As synthetic methodologies continue to advance, particularly in the area of asymmetric and late-stage fluorination, the accessibility and diversity of these building blocks will expand further. This will undoubtedly fuel their continued application in the discovery and development of next-generation drugs across a wide spectrum of diseases.

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• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorinated Drugs Market Outlook 2025-2032 [intelmarketresearch.com]
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• 7. tandfonline.com [tandfonline.com]
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• 9. Tuning basicity | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 10. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 11. d-nb.info [d-nb.info]
• 12. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis of complex unnatural fluorine-containing amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Selectfluor™ [sigmaaldrich.com]
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• 22. Stereocontrolled synthesis of fluorine-containing piperidine γ-amino acid derivatives :: JYX [jyx.jyu.fi]
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• 24. Radiolabelling of 1,4-disubstituted 3-[18F]fluoropiperidines and its application to new radiotracers for NR2B NMDA receptor visualization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. pdf.smolecule.com [pdf.smolecule.com]

Methyl 1-(benzyloxycarbonyl)-3-fluoropiperidine-3-carboxylate: A Strategic Guide to Sourcing, Analysis, and Application

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorinated motifs into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacokinetic properties. Among these, the 3-fluoropiperidine scaffold has emerged as a particularly valuable building block. This guide provides an in-depth technical overview of Methyl 1-(benzyloxycarbonyl)-3-fluoropiperidine-3-carboxylate, a key intermediate for accessing these complex structures. We will dissect the critical aspects of supplier qualification, analytical characterization, safe handling, and synthetic utility, providing researchers and drug development professionals with the field-proven insights necessary for successful integration of this reagent into their discovery workflows.

Introduction: The Strategic Value of the 3-Fluoropiperidine Scaffold

The piperidine ring is a privileged structure in medicinal chemistry, appearing in a vast number of approved drugs.[1] Its conformational flexibility and ability to engage in key hydrogen bonding interactions make it a highly versatile scaffold. The introduction of a fluorine atom at the 3-position, particularly in conjunction with a carboxylate group, imparts several advantageous properties:

• Modulation of pKa: The electron-withdrawing nature of fluorine lowers the basicity of the piperidine nitrogen, which can be critical for optimizing drug absorption and minimizing off-target effects.

• Conformational Control: The presence of the fluorine atom can influence the conformational preference of the piperidine ring, potentially locking the molecule into a more biologically active conformation.

• Metabolic Stability: Fluorine substitution can block sites of oxidative metabolism, thereby enhancing the pharmacokinetic profile of a drug candidate.

• Enhanced Binding Affinity: Fluorine can participate in favorable interactions with protein targets, including hydrogen bonds and dipole-dipole interactions, leading to improved potency.

Methyl 1-(benzyloxycarbonyl)-3-fluoropiperidine-3-carboxylate serves as a synthetically versatile and protected building block, allowing for controlled elaboration and incorporation into more complex target molecules. The benzyloxycarbonyl (Cbz) group provides robust protection of the piperidine nitrogen, which can be cleanly removed under standard hydrogenolysis conditions.

Chemical Structure Diagram

Caption: Structure of Methyl 1-(benzyloxycarbonyl)-3-fluoropiperidine-3-carboxylate.

Sourcing and Supplier Qualification: A Framework for Reliability

Sourcing high-quality chemical intermediates is a critical, yet often overlooked, aspect of successful research and development. The purity and consistency of your starting materials directly impact the reproducibility of your experiments and the integrity of your results.

Supplier Qualification Workflow

A systematic approach to supplier validation is essential. The following workflow provides a robust framework for selecting a reliable partner.

Caption: A workflow for qualifying chemical suppliers.

Key Evaluation Criteria

When evaluating a supplier's Certificate of Analysis (CoA) and supporting documentation, focus on the following metrics.

Parameter	Importance & Rationale	Typical Specification
Purity (by HPLC/GC)	Critical. This quantitative value determines the amount of active reagent versus impurities. Impurities can interfere with reactions, complicate purification, and lead to erroneous biological data.	≥97%
Identity Confirmation	Critical. Confirms that the material is the correct chemical structure. ¹H NMR and Mass Spectrometry (MS) are the gold standards.	Conforms to structure
Appearance	High. A simple but effective first-pass test. Deviation from the expected physical form (e.g., color, solid vs. oil) can indicate degradation or significant impurities.	White to off-white solid
Water Content (Karl Fischer)	Moderate to High. Important for reactions sensitive to moisture (e.g., those using organometallics or strong bases). High water content can quench reagents and reduce yields.	<0.5%
Documentation & Traceability	High. A professional CoA includes a lot number, analysis date, and method references. This ensures traceability and is essential for regulated environments (GMP).	Comprehensive CoA provided
Technical Support	High. A reliable supplier should have accessible technical support to answer questions about product specifications, stability, or handling.	Available and responsive

Many suppliers, such as those found on major chemical platforms, provide access to these specifications. For example, companies like SynHet and ChemScene provide purity levels and storage conditions for similar complex chemical building blocks.[2][3]

Analytical Characterization: Validating Your Reagent

Independent verification of the material upon receipt is a best practice, especially for critical downstream applications.

• ¹H NMR (Proton Nuclear Magnetic Resonance): This is the most powerful tool for confirming the chemical structure. Key expected signals would include the benzylic protons of the Cbz group (~5.1 ppm), the aromatic protons (~7.3 ppm), the methyl ester singlet (~3.7 ppm), and the complex multiplets of the piperidine ring protons.

• HPLC (High-Performance Liquid Chromatography): Used to confirm the purity value stated on the CoA. An isocratic or gradient method with UV detection is typical. The presence of multiple peaks indicates impurities.

• LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms both the identity (by mass-to-charge ratio) and purity of the sample in a single experiment.

Generalized Synthetic Pathway

Understanding the synthesis of the building block provides insight into potential impurities. While multiple routes exist, a common strategy involves the construction of the protected piperidine ring followed by a fluorination step.

Caption: A generalized workflow for the synthesis of 3-fluoropiperidine esters.

This pathway highlights that potential impurities could include unreacted starting material, di-fluorinated byproducts, or material that has not been successfully protected. The synthesis of related fluorinated piperidines and pyrrolidines has been described in the literature, providing a basis for these strategic approaches.[4]

Safe Handling, Storage, and Disposal

Fluorinated organic compounds and piperidine derivatives require careful handling. Always consult the supplier-specific Safety Data Sheet (SDS) before use.[5][6][7][8][9]

Core Safety Protocols

• Personal Protective Equipment (PPE): Always wear safety goggles with side-shields (conforming to EN 166 or NIOSH standards), a lab coat, and chemical-resistant gloves.[5][8]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[6][9]

• Storage: Store the material in a tightly closed container in a cool, dry place.[6][9] For long-term stability, refrigeration (2-8°C) is often recommended.[3]

• Spill Response: In case of a spill, evacuate the area. Prevent dust formation. Collect the spilled material using an inert absorbent material and place it into a suitable, labeled container for disposal.[5][6] Do not allow the chemical to enter drains.[6]

• First Aid:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[9]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[8][9]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[8][9]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

• Disposal: Dispose of the contents and container at an approved waste disposal plant in accordance with local, state, and federal regulations.[9]

Conclusion

Methyl 1-(benzyloxycarbonyl)-3-fluoropiperidine-3-carboxylate is more than just a chemical reagent; it is a strategic tool for innovation in drug discovery. Its carefully designed structure provides a gateway to novel chemical matter with potentially enhanced pharmacological properties. By applying a rigorous methodology to sourcing, conducting thorough analytical validation, and adhering to strict safety protocols, researchers can confidently and effectively leverage this powerful building block to advance their scientific objectives. This guide serves as a foundational framework, empowering scientists to make informed decisions and accelerate the path from concept to discovery.

References

• ChemicalBook. (2025, July 26). Chemical Safety Data Sheet MSDS / SDS - 4-(4-FLUORO-PHENYL)-PIPERIDINE.
• AK Scientific, Inc. 1-(2,2,2-Trifluoroethyl)piperidine-2,4-dione Safety Data Sheet.
• Fisher Scientific. (2024, March 13). SAFETY DATA SHEET - 4-(4-Fluorobenzyl)piperidine hydrochloride.
• ECHEMI. 4-(4'-Fluorobenzyl)piperidine SDS, 92822-02-1 Safety Data Sheets.
• Thermo Fisher Scientific. (2025, October 24). SAFETY DATA SHEET - 4-(Trifluoromethyl)piperidine hydrochloride.
• PubChem. 1-((Benzyloxy)carbonyl)piperidine-3-carboxylic acid. National Center for Biotechnology Information.
• Journal of Fluorine Chemistry. Synthesis of aminomethylated 4-fluoropiperidines and 3- fluoropyrrolidines.
• SynHet. (3,4)-Cis-1-(Benzyloxycarbonyl)-3-fluoropiperidine-4-carboxylic acid.
• ChemScene. Benzyl (3S,4R)-3-amino-4-fluoropiperidine-1-carboxylate.
• Thieme. (2023, March 15). Application of Chiral Piperidine Scaffolds in Drug Design. Pharmaceutical Fronts.
• MDPI. (2024, April 23). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review.

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• 9. WERCS Studio - Application Error [assets.thermofisher.com]

Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate molecular weight and formula

Technical Whitepaper: Structural Characterization and Synthetic Utility of Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate

Executive Summary

Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate represents a high-value, quaternary heterocyclic scaffold in modern medicinal chemistry. By introducing a fluorine atom at the

-position of the ester functionality within a piperidine ring, this building block offers a unique combination of conformational restriction, metabolic stability, and electronic modulation.

This guide provides an in-depth technical analysis of its physicochemical properties, synthetic pathways, and application in structure-activity relationship (SAR) optimization. It addresses the critical challenge of synthesizing sterically hindered quaternary centers and validates the molecule's role as a bioisostere for non-fluorinated analogues in c-Met and HDM2-p53 inhibitor programs.

Physicochemical Profile & Identity

This compound is characterized by the presence of a quaternary carbon at position 3, bearing both a fluorine atom and a methyl carboxylate group. This substitution pattern significantly alters the ring puckering and electronic distribution compared to the parent piperidine.

Table 1: Molecular Descriptors and Identity

Property	Value	Notes
Chemical Name	Methyl 1-((benzyloxy)carbonyl)-3-fluoropiperidine-3-carboxylate	IUPAC Systematic Naming
Molecular Formula	C₁₅H₁₈FNO₄	Calculated based on stoichiometry
Molecular Weight	295.31 g/mol	Monoisotopic Mass: ~295.12
Precursor CAS	174543-74-9	Refers to non-fluorinated Methyl 1-Cbz-piperidine-3-carboxylate
Chirality	Racemic (unless resolved)	Contains one chiral center at C3
Physical State	Viscous Oil / Low-melting Solid	Typical for Cbz-protected amino esters
Solubility	DCM, EtOAc, DMSO, MeOH	Lipophilic due to Cbz group

Structural Analysis

• 1-Cbz (Carboxybenzyl): Acts as a robust protecting group for the piperidine nitrogen, stable to acidic and basic conditions used in downstream functionalization, but removable via hydrogenolysis (

  ).

• 3-Fluoro-3-Carboxylate: The geminal arrangement of the highly electronegative fluorine and the ester group creates a strong dipole. The C-F bond (approx.[1][2] 1.35 Å) imparts metabolic resistance against esterases and oxidative metabolism at the

  -carbon.

Synthetic Pathways

The synthesis of Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate is non-trivial due to the steric hindrance at the C3 position. The most reliable method involves the electrophilic fluorination of the corresponding ester enolate.

Protocol: Electrophilic Fluorination via NFSI

• Reagents: Lithium Diisopropylamide (LDA) or LiHMDS, N-Fluorobenzenesulfonimide (NFSI).

• Solvent: Anhydrous THF.

• Temperature: -78°C (critical to prevent self-condensation).

Step-by-Step Workflow:

• Enolate Formation: The precursor (Methyl 1-Cbz-piperidine-3-carboxylate) is dissolved in THF and treated with LDA at -78°C. This deprotonates the C3 position, generating a planar enolate.

• Fluorine Transfer: A solution of NFSI (electrophilic fluorine source) is added dropwise. The enolate attacks the N-F bond.

• Quenching: The reaction is quenched with saturated

  solution.

• Purification: The product is isolated via silica gel chromatography (typically Hexanes/EtOAc).

Note on Stereochemistry: This reaction typically yields a racemic mixture. For asymmetric synthesis, chiral auxiliaries or enantioselective fluorinating catalysts (e.g., Cinchona alkaloid derivatives) are required.

Figure 1: Electrophilic fluorination pathway for the synthesis of the target scaffold.[3]

Application in Drug Design

This scaffold is not merely a passive intermediate; it is a strategic tool for "Scaffold Hopping" and property optimization.

A. Metabolic Blocking

In many drug candidates, the position

to a carbonyl is a "metabolic hotspot," susceptible to rapid hydrolysis or cytochrome P450 oxidation. Replacing the -hydrogen with fluorine (Bioisostere H F) blocks this degradation pathway without significantly increasing steric bulk (Van der Waals radius: H = 1.20 Å vs. F = 1.47 Å).

B. Conformational Restriction

The Gauche Effect (preference of the C-F bond to align gauche to the ring nitrogen lone pair or other polar groups) locks the piperidine ring into specific chair or boat conformations. This pre-organization can reduce the entropic penalty of binding to a protein target.

C. pKa Modulation

The strong electron-withdrawing nature of fluorine lowers the basicity of the piperidine nitrogen (once deprotected). This is crucial for optimizing oral bioavailability and blood-brain barrier (BBB) penetration by reducing the percentage of ionized drug at physiological pH.

Figure 2: Strategic advantages of the 3-fluoro-3-carboxylate piperidine scaffold in medicinal chemistry.

Handling and Safety

• Handling: As a fluorinated ester, the compound should be handled in a fume hood. Avoid inhalation of dust/vapors.

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent moisture-induced hydrolysis of the methyl ester.

• Analytics:

  • NMR: Expect a singlet (or multiplet if coupled) around -150 to -170 ppm (relative to ).

  • MS (ESI): Look for

    or .

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

• Ma, Y., et al. (2014). Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors. ACS Medicinal Chemistry Letters. Link

• PubChem Compound Summary. (2024). Methyl N-Cbz-piperidine-3-carboxylate (Precursor Identity). National Center for Biotechnology Information. Link

• Champagne, P. A., et al. (2015). Developments in the Electrophilic Fluorination of Enolates. Chemical Reviews. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 3-Fluoro-3-Substituted Piperidines from Cbz-Protected Precursors: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated Piperidines

The piperidine ring is a cornerstone in medicinal chemistry, appearing in a vast array of pharmaceuticals and natural products.[1] Its saturated, six-membered heterocyclic structure provides a versatile scaffold for introducing diverse functionalities in three-dimensional space. The strategic incorporation of fluorine into organic molecules, including piperidines, has become a powerful tool in drug design.[2][3] Fluorine's unique properties, such as its high electronegativity, small size, and ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[4] Consequently, the development of robust and efficient methods for the synthesis of fluorinated piperidines is of paramount importance to the pharmaceutical industry.[5][6]

This guide provides a detailed overview and practical protocols for the synthesis of 3-fluoro-3-substituted piperidines, a class of compounds with significant potential in drug discovery. We will focus on strategies starting from readily available N-benzyloxycarbonyl (Cbz)-protected piperidine precursors. The Cbz group is a widely used amine protecting group due to its stability under various reaction conditions and its susceptibility to selective removal.[7]

Strategic Approaches to 3-Fluoro-3-Substituted Piperidines

The synthesis of 3-fluoro-3-substituted piperidines from Cbz-protected precursors can be broadly categorized into two main strategies:

• Electrophilic Fluorination of Cbz-Protected Enamines/Enamides: This approach involves the formation of a double bond within the piperidine ring, followed by the introduction of a fluorine atom using an electrophilic fluorinating agent.

• Nucleophilic Fluorination of 3-Hydroxy-3-Substituted Piperidines: This strategy relies on the displacement of a leaving group at the 3-position with a fluoride ion.

This guide will primarily focus on the electrophilic fluorination approach, which has seen significant advancements and offers a high degree of control over the introduction of the fluorine atom.

Core Synthesis Workflow: Electrophilic Fluorination of a Cbz-Protected Piperidine

The general workflow for the synthesis of 3-fluoro-3-substituted piperidines via electrophilic fluorination is depicted below. This process typically involves the activation of a Cbz-protected piperidone to form a reactive enamide intermediate, which then undergoes fluorination.

Caption: General workflow for the synthesis of 3-fluoro-3-substituted piperidines.

Mechanistic Insights: The Role of Electrophilic Fluorinating Agents

Electrophilic fluorination hinges on the use of reagents that can deliver a fluorine cation (F+) or its equivalent to a nucleophilic carbon center.[8] While elemental fluorine is the most direct source, its high reactivity and hazardous nature limit its practical application. Modern electrophilic fluorination relies on safer and more selective N-F reagents.[8]

Among the most common and effective electrophilic fluorinating agents is Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)).[9] The proposed mechanism for the fluorination of an enamide with Selectfluor® is believed to proceed through an SN2 or a single-electron transfer (SET) pathway, although the exact mechanism can be substrate-dependent.[8]

Caption: Simplified mechanism of electrophilic fluorination using Selectfluor®.

Detailed Experimental Protocol: Synthesis of a Model 3-Fluoro-3-Substituted Piperidine

This protocol details the synthesis of a representative 3-fluoro-3-substituted piperidine from N-Cbz-4-piperidone.

Part 1: Formation of the Cbz-Protected Enamide

The formation of the enamide intermediate is a critical step. One common method involves the activation of the ketone with an agent like triflic anhydride in the presence of a non-nucleophilic base.[10]

Materials:

• N-Cbz-4-piperidone

• Trifluoromethanesulfonic anhydride (Tf₂O)

• 2,6-Lutidine

• Anhydrous Dichloromethane (DCM)

• Anhydrous solvent handling equipment

Procedure:

• To a solution of N-Cbz-4-piperidone (1.0 eq) in anhydrous DCM at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add 2,6-lutidine (1.2 eq).

• Slowly add triflic anhydride (1.1 eq) dropwise to the cooled solution.

• Allow the reaction mixture to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude Cbz-protected enamide. This intermediate is often used in the next step without further purification.

Part 2: Electrophilic Fluorination

Materials:

• Crude Cbz-protected enamide from Part 1

• Selectfluor®

• Acetonitrile (MeCN)

Procedure:

• Dissolve the crude Cbz-protected enamide in acetonitrile.

• Add Selectfluor® (1.1 - 1.5 eq) portion-wise to the solution at room temperature. The reaction can be mildly exothermic.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-fluoro-3-substituted piperidine.

Data Summary and Comparison

The efficiency of the electrophilic fluorination can be influenced by various factors, including the nature of the substituent at the 3-position and the specific reaction conditions. The following table summarizes typical yields for the fluorination of various Cbz-protected piperidine derivatives.

Precursor Substituent (R)	Fluorinating Agent	Solvent	Yield (%)	Diastereomeric Ratio (if applicable)
H	Selectfluor®	MeCN	75-85	N/A
Phenyl	Selectfluor®	MeCN	60-70	1:1
Ester (e.g., -CO₂Et)	Selectfluor®	MeCN	80-90	Varies

Deprotection of the Cbz Group

The final step in many synthetic sequences is the removal of the Cbz protecting group. Several methods are available, and the choice depends on the other functional groups present in the molecule.[11]

• Catalytic Hydrogenolysis: This is a common and often high-yielding method, typically employing palladium on carbon (Pd/C) and a hydrogen source.[12] However, it is not compatible with other reducible functional groups like alkenes or alkynes.

• Acidic Conditions: Strong acids like HBr in acetic acid can cleave the Cbz group.[11] More recently, milder Lewis acid conditions, such as AlCl₃ in hexafluoroisopropanol (HFIP), have been developed.[11][13] These methods can be advantageous when catalytic hydrogenation is not feasible.[14]

Protocol for Cbz Deprotection using AlCl₃/HFIP: [13]

• Dissolve the Cbz-protected 3-fluoro-3-substituted piperidine in HFIP.

• Add aluminum chloride (AlCl₃) (typically 1.5-3.0 eq) at room temperature.

• Stir the reaction for 2-16 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM and quench with a saturated aqueous solution of NaHCO₃.[13]

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield the deprotected piperidine.[13]

Conclusion and Future Perspectives

The synthesis of 3-fluoro-3-substituted piperidines from Cbz-protected precursors is a valuable tool for medicinal chemists and drug discovery scientists. The electrophilic fluorination of Cbz-protected enamides using reagents like Selectfluor® provides a reliable and relatively straightforward route to these important building blocks. The continued development of new fluorinating reagents and more efficient catalytic methods, including enantioselective approaches, will undoubtedly expand the synthetic toolbox and facilitate the discovery of novel therapeutics containing the fluorinated piperidine motif.[15][16]

References

• Humphrey, J. M. (2022). Facile N-Cbz cleavage by stoichiometric sulfonic acid in HFIP. American Chemical Society.
• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145, 14221-14226.
• Subota, A., Ryabukhin, S., Gorlova, A., Grygorenko, O., & Volochnyuk, D. (n.d.).
• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines From Arylboronic Acids and Pyridine.
• (2022). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation.
• University of Münster. (2019, January 23).
• Vinayagam, V., et al. (2024). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. Journal of Organic Chemistry, 89, 5665-5674.
• (n.d.). Cbz-Protected Amino Groups. Organic Chemistry Portal.
• (n.d.).
• (2019, January 22).
• BenchChem. (2025). A Researcher's Guide to Orthogonal Deprotection of Cbz-(Ala)4 Peptides. BenchChem.
• (n.d.).
• (2025, July 31). Amino protecting group—benzyloxycarbonyl (Cbz). Suzhou Highfine Biotech.
• (2020, September 18). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation.
• (2021, July 7).
• (n.d.). Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.
• (n.d.).
• (2020, May 12). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. PMC.

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• 2. Chemists develop new synthesis method for producing fluorinated piperidines | EurekAlert! [eurekalert.org]
• 3. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 4. brynmawr.edu [brynmawr.edu]
• 5. sciencedaily.com [sciencedaily.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 9. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]
• 10. Direct Synthesis of Enamides via Electrophilic Activation of Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 12. Cbz-Protected Amino Groups [organic-chemistry.org]
• 13. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP [organic-chemistry.org]
• 14. Facile N-Cbz cleavage by stoichiometric sulfonic acid in HFIP - American Chemical Society [acs.digitellinc.com]
• 15. "Catalytic Enantioselective Synthesis of 3-Piperidines From Arylboronic" by Sourabh Mishra, Sedef Karabiyikoglu et al. [digitalcommons.library.tmc.edu]
• 16. lac.dicp.ac.cn [lac.dicp.ac.cn]

Application Note: Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate in Peptide Synthesis

-fluoro- -disubstituted amino acids.

Abstract & Utility

Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate is a high-value precursor for introducing 3-fluoropiperidine-3-carboxylic acid (3-F-Pip) into peptide backbones. Unlike standard amino acids, this building block features a quaternary

-carbon and a fluorine substituent on the piperidine ring.

Key Applications:

• Conformational Locking: The fluorine atom exerts a stereoelectronic gauche effect , forcing the piperidine ring into a specific chair conformation. This restricts the

  and torsion angles of the peptide backbone, potentially locking bioactive conformations.

• Metabolic Stability: The

  -disubstitution (quaternary center) eliminates the -proton, rendering the residue completely resistant to racemization and highly resistant to proteolytic cleavage by proteases.

• Lipophilicity Modulation: The fluorine atom lowers the pKa of the adjacent amine and amine-oxide bonds while increasing local lipophilicity, often improving membrane permeability.

Chemical Properties & Pre-Synthesis Considerations[1][2][3][4][5][6][7][8]

Property	Specification
Molecular Formula
Chirality	Chiral (Quaternary Center at C3)
Steric Profile	High (Tetrasubstituted -carbon)
Electronic Profile	Electron-withdrawing (Fluorine reduces nucleophilicity of the amine)
Solubility	Soluble in DCM, DMF, THF, EtOAc; Insoluble in Water

Critical Handling Note: Steric Hindrance

The primary challenge in using this molecule is the steric bulk at the coupling site. Standard coupling protocols (e.g., DIC/HOBt) will likely fail or result in low yields. The protocols below utilize high-activity coupling agents (HATU) or acid fluorides to overcome this energy barrier.

Pre-Synthesis Workflow: Building Block Activation

The commercial material is a methyl ester. It must be hydrolyzed to the free acid before it can be used in acylation reactions.

Protocol A: Mild Hydrolysis (Ester Free Acid)

Standard basic hydrolysis can be sluggish due to sterics. This protocol uses Lithium Hydroxide with optimized solvation.

Reagents:

• Starting Material (SM): Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate

• LiOH

  (3.0 equiv)

• Solvent: THF/Water (3:1 v/v)

Step-by-Step:

• Dissolution: Dissolve 1.0 mmol of SM in 6 mL of THF. Cool to 0°C.

• Activation: Add 2 mL of water containing 3.0 mmol of LiOH.

• Reaction: Allow the mixture to warm to Room Temperature (RT). Stir vigorously.

  • Expert Tip: Due to the quaternary center, reaction time may extend to 16–24 hours. Monitor via TLC (50% EtOAc/Hex) or LCMS.

  • Acceleration: If incomplete after 24h, warm to 40°C. Do not exceed 50°C to avoid Cbz degradation.

• Work-up: Acidify carefully with 1N HCl to pH ~2–3. Extract with EtOAc (

  mL).

• Purification: Dry organic layer over

  , filter, and concentrate. The resulting carboxylic acid is usually pure enough for coupling.

Solid Phase Peptide Synthesis (SPPS) Integration

Note: The Cbz group is not removed by Piperidine. If you are performing standard Fmoc-SPPS, this residue must be either (A) the N-terminal cap, or (B) converted to an Fmoc-protected analog prior to use.

Protocol B: Coupling to Resin (The "Difficult Coupling")

This protocol assumes you are coupling the Free Acid (from Protocol A) to a resin-bound amine.

Mechanism: The electron-withdrawing fluorine and the steric bulk make the carboxylic acid less reactive. We employ HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) for its superior reactivity in hindered systems.

Reagents:

• Resin-bound peptide (swelled in DMF)[1]

• Free Acid (3-F-Pip-OH) (3.0 equiv)

• HATU (2.9 equiv)

• HOAt (3.0 equiv) - Optional but recommended for maximizing rate

• DIEA (Diisopropylethylamine) (6.0 equiv)

• Solvent: DMF (Anhydrous)

Step-by-Step:

• Pre-activation: In a dry vial, dissolve the Free Acid, HATU, and HOAt in minimal DMF. Add DIEA.

  • Visual Check: The solution should turn yellow/orange. Let stand for exactly 2 minutes. Do not exceed 5 minutes to prevent racemization (though low risk here) or guanidinylation.

• Coupling: Add the activated solution to the resin.[1]

• Incubation: Shake/agitate at RT for 4–6 hours .

  • Standard AA time is 45 mins; this requires significantly longer.

• Re-Coupling (Double Coupling): Drain the vessel. Repeat steps 1–3 with fresh reagents.

• Monitoring: Perform a Chloranil test (more sensitive than Kaiser for secondary amines) or micro-cleavage LCMS to confirm coupling.

Protocol C: Cbz Deprotection (On-Resin or Solution)

If you need to extend the peptide chain after this residue, the Cbz must be removed. Note that Cbz is stable to Piperidine (Fmoc deprotection conditions).

Option 1: Acidolytic Removal (Boc-Chemistry Compatible)

• Reagent: 33% HBr in Acetic Acid.

• Condition: Treat resin for 30–60 minutes.

• Warning: This is harsh and will cleave the peptide from acid-labile resins (like 2-CTC or Rink Acid). Only use on PAM or MBHA resins.

Option 2: Palladium-Catalyzed Hydrogenolysis (Solution Phase Only)

• Reagent:

  (1 atm), 10% Pd/C.

• Solvent: MeOH or EtOH.

• Note: The C-F bond is generally stable to standard catalytic hydrogenation conditions.

Option 3: The "Expert" Lewis Acid Method (Highly Selective)

• Best for removing Cbz in solution without affecting benzyl esters or Fmoc groups.

• Reagents:

  (3.0 equiv) + Pentamethylbenzene (scavenger).

• Solvent: DCM or DCM/Nitromethane.

• Procedure: Stir at 0°C

  RT for 2 hours. Quench with aqueous bicarbonate.

Visualizing the Conformational "Lock"

The following diagram illustrates how the Fluorine Gauche Effect restricts the piperidine ring, thereby locking the peptide backbone orientation.

Figure 1: The Fluorine Gauche Effect drives the piperidine ring into a specific chair conformation, restricting the peptide backbone.

Scientific Rationale & Troubleshooting

Why HATU/HOAt?

The

-carbon is quaternary. The incoming amine must attack a carbonyl carbon that is shielded by the piperidine ring and the C3-substituents. Carbodiimides (DIC) often fail to generate a reactive enough O-acylisourea. HATU generates the O-At ester, which is less sterically sensitive and reacts faster, preventing side reactions.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Coupling	Steric hindrance at C3.	Switch to Acid Fluoride activation (using TFFH or Cyanuric Fluoride). Perform triple coupling at 40°C.
Racemization	Unlikely.	The -carbon has no proton. Racemization is structurally impossible via standard enolization mechanisms.
Low Yield (Hydrolysis)	Ester is too hindered.	Use LiOH in THF/H2O at 45°C. Avoid MeOH (transesterification risk).
Cbz Removal Fails	Poisoned Catalyst (Pd/C).	If using Hydrogenolysis, ensure Sulfur traces are absent. Switch to AlCl3/Anisole method.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. Link

• Wenschuh, H., et al. (1995). Coherent synthesis of peptide nucleic acids (PNA) and PNA/peptide conjugates. Tetrahedron Letters, 36(8), 1247-1250. (Reference for HATU/HOAt efficiency in hindered couplings). Link

• Carpino, L. A., & El-Faham, A. (1995). Tetramethylfluoroformamidinium Hexafluorophosphate: A Rapid-Acting Peptide Coupling Reagent for Preparation of Acid Fluorides. Journal of the American Chemical Society, 117(19), 5401–5402. Link

• Fuji, K., et al. (1997). Hard Acid and Soft Nucleophile Systems. Chemical Reviews, 97(6), 2337. (Reference for Lewis Acid deprotection mechanisms). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Strategic Deployment of Fluorinated Piperidines in Drug Design

Executive Summary: The "Fluorine Scan"

In modern medicinal chemistry, the piperidine ring is the most frequently encountered nitrogen heterocycle in FDA-approved drugs. However, the native piperidine scaffold often suffers from metabolic liability (CYP450 oxidation) and excessive basicity (pKa ~11.0), which can lead to poor membrane permeability and hERG channel toxicity (QTc prolongation).

This guide details the application of fluorinated piperidines as a solution to these liabilities. Beyond simple metabolic blocking, we explore the stereoelectronic effects of fluorine—specifically the gauche effect—that allow chemists to lock conformations and fine-tune basicity vectors.

Physicochemical Modulation: pKa and Conformation

The Basicity Tuner

Introducing fluorine onto the piperidine ring lowers the pKa of the amine via the inductive electron-withdrawing effect (

). This is critical for optimizing oral bioavailability. A pKa drop from 11.0 to ~8.5 increases the fraction of uncharged species at physiological pH (7.4), significantly enhancing passive membrane permeability.

Table 1: Impact of Fluorination Pattern on Piperidine Basicity

Scaffold	Substitution	Approx. pKa	pKa (vs. Parent)	Structural Effect
Piperidine	None	11.1	0.0	High basicity; hERG risk.
4-Fluoropiperidine	4-F (Equatorial)	9.6	-1.5	Moderate reduction; minimal steric clash.
3-Fluoropiperidine	3-F (Axial)*	8.4	-2.7	Strongest effect due to proximity to N.
3,3-Difluoropiperidine	3,3-F2	7.8	-3.3	Significant lipophilicity increase.
4,4-Difluoropiperidine	4,4-F2	8.8	-2.3	Gem-difluoro "spotlight" effect.

> Note: The 3-F isomer exhibits a specific pKa dependence on conformation.[1] The axial fluorine (closer to the nitrogen lone pair in space) exerts a stronger field effect than the equatorial fluorine.

The Fluorine Gauche Effect (Conformational Locking)

Unlike larger halogens that prefer the equatorial position to avoid 1,3-diaxial strain, 3-fluoropiperidine often prefers the axial conformation.

• Mechanism: This is driven by the gauche effect , where the

  bond orbital donates electron density into the low-lying antibonding orbital.[2][3][4] This hyperconjugation is maximized when the C-F and C-H bonds are gauche (syn-clinal).

• Application: Use 3-F substitution to "lock" the piperidine ring into a specific chair conformation to match a receptor binding pocket.

Figure 1: The protonated 3-fluoropiperidine strongly favors the axial conformation due to favorable charge-dipole interactions and the gauche effect.

Protocol: Synthesis of N-Boc-4-Fluoropiperidine

Objective: Convert commercially available N-Boc-4-hydroxypiperidine to the 4-fluoro analog using Deoxo-Fluor®. Safety Warning: Deoxo-Fluor® releases HF upon reaction with water. Use only in a fume hood. Avoid glass contact if possible; use Teflon/HDPE for quenching.

Materials

• Starting Material: N-Boc-4-hydroxypiperidine (1.0 eq)[5][6]

• Reagent: Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride) (1.2 eq)

• Solvent: Anhydrous DCM (Dichloromethane)

• Quench: Saturated aq. NaHCO3

Step-by-Step Methodology

• Setup: Flame-dry a 2-neck round bottom flask equipped with a nitrogen inlet and a rubber septum. Add a magnetic stir bar.

• Dissolution: Add N-Boc-4-hydroxypiperidine (10 mmol) and dissolve in anhydrous DCM (50 mL). Cool the solution to -78 °C (dry ice/acetone bath).

  • Expert Insight: Low temperature is crucial. Higher temperatures favor the elimination side-product (N-Boc-1,2,3,6-tetrahydropyridine).

• Addition: Add Deoxo-Fluor® (12 mmol) dropwise via syringe over 10 minutes.

  • Note: Deoxo-Fluor is thermally more stable than DAST but still requires cold addition to control the exotherm.

• Reaction: Stir at -78 °C for 1 hour, then allow the mixture to warm slowly to room temperature overnight.

• Quenching (CRITICAL):

  • Cool the mixture back to 0 °C.

  • Slowly add saturated NaHCO3 (50 mL) with vigorous stirring.

  • Warning: Massive CO2 evolution will occur. Do not cap the vessel.

• Workup: Separate phases. Extract the aqueous layer with DCM (2 x 30 mL). Dry combined organics over MgSO4, filter, and concentrate.

• Purification: The crude usually contains ~10-15% elimination alkene. Purify via flash column chromatography (Hexanes/EtOAc gradient). The alkene elutes first (non-polar), followed by the desired fluoride.

Advanced Workflow: Metabolic Stability Screening

Fluorine is strategically placed to block metabolic "soft spots."[7] The following decision tree outlines the logic for selecting the fluorination site based on metabolic data.

Figure 2: Decision matrix for fluorination sites based on metabolite identification (MetID).

Case Study: MK-0731 (Kinesin Spindle Protein Inhibitor)

• Challenge: The initial piperidine lead suffered from P-glycoprotein (P-gp) efflux and poor cellular potency.

• Solution: Merck chemists introduced a fluorine atom at the 3-position.

• Outcome:

  • The cis-3-fluoro analog (axial fluorine) reduced the pKa to 6.8 (from ~9.0).

  • This reduced P-gp efflux significantly (efflux ratio dropped from >20 to ~1).

  • Key Learning: The axial fluorine was superior to the equatorial isomer because the antiparallel alignment of the C-F and N-H bonds in the axial conformer maximally suppressed the basicity.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

• Gillard, M., et al. (2005). The discovery of MK-0731: A kinesin spindle protein inhibitor.[8] Journal of Medicinal Chemistry. Link

• K. Bergander, et al. (2019).[3] Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Angewandte Chemie. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

• BenchChem Protocols. Synthesis of N-Boc-4-hydroxypiperidine (Precursor methodology). Link

Sources

• 1. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 2. Gauche effect - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. 4-Hydroxypiperidine hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pharmacyjournal.org [pharmacyjournal.org]
• 8. scientificupdate.com [scientificupdate.com]

Application Notes and Protocols: The Strategic Use of Constrained Amino Acid Analogs in Peptidomimetic Design

Introduction: Overcoming the Therapeutic Hurdles of Natural Peptides

Natural peptides are exquisite signaling molecules, demonstrating high potency and selectivity for their biological targets. However, their translation into effective therapeutics is often thwarted by inherent pharmacological weaknesses. These include a susceptibility to proteolytic degradation by endogenous proteases, poor membrane permeability, and a high degree of conformational flexibility, which can lead to reduced receptor affinity and specificity. Peptidomimetic design seeks to systematically address these limitations by creating novel molecules that mimic the structure and function of natural peptides but possess improved drug-like properties. A cornerstone of this strategy is the incorporation of constrained amino acid analogs, which enforce specific backbone or side-chain conformations, thereby pre-organizing the molecule for optimal target binding and enhancing its stability.

This guide provides a detailed exploration of the types of constrained amino acid analogs, protocols for their incorporation, and their application in modern drug discovery.

Part 1: A Taxonomy of Conformational Constraint: Strategies and Chemical Logic

The introduction of conformational constraints into a peptide backbone is a powerful strategy to reduce the entropic penalty of binding to a biological target. By limiting the number of accessible low-energy conformations, we can favor the specific geometry required for high-affinity interaction. These constraints can be broadly categorized into two main classes: backbone (main-chain) constraints and side-chain constraints.

Backbone Constraints: Fortifying the Peptide Core

Backbone constraints directly modify the peptide's main chain to restrict its flexibility.

• N-Alkylation: The substitution of the amide proton with an alkyl group (e.g., N-methylation) is a common strategy to introduce steric hindrance and limit rotation around the Cα-C bond. This modification can also disrupt hydrogen bonding networks, which can be beneficial for increasing membrane permeability. Furthermore, N-alkylation can protect the adjacent peptide bond from enzymatic cleavage.

• α,α-Disubstitution: The incorporation of α,α-disubstituted amino acids, such as α-aminoisobutyric acid (Aib), introduces a gem-dialkyl group at the α-carbon. This sterically demanding substitution severely restricts the accessible Ramachandran space, favoring helical or extended conformations. This pre-organization can lead to a significant increase in binding affinity.

• Retro-inverso Peptides: This modification involves reversing the direction of one or more peptide bonds within the sequence. The resulting retro-inverso amide bond is significantly more resistant to cleavage by common proteases. While the overall topology of the side chains is maintained, the altered hydrogen bonding pattern can influence the peptide's secondary structure.

Side-Chain Constraints: Engineering Specific Topographies

Side-chain constraints involve creating covalent linkages between side chains or between a side chain and the peptide backbone. These modifications are particularly effective at stabilizing specific secondary structures like β-turns and helices.

• Lactam Bridges: The formation of an amide bond between the side chains of acidic (e.g., Asp, Glu) and basic (e.g., Lys, Orn) amino acids is a widely used method for inducing and stabilizing helical and turn conformations. The length of the resulting cyclic structure can be precisely controlled to favor specific secondary structures.

• Stapled Peptides: This technique involves introducing two olefin-bearing unnatural amino acids into a peptide sequence and then covalently linking them through a ring-closing metathesis reaction. The resulting "staple" acts as a rigid brace, locking the peptide into an α-helical conformation. This has proven to be a highly effective strategy for stabilizing helices involved in protein-protein interactions.

Part 2: Experimental Protocols for the Synthesis and Incorporation of Constrained Amino Acids

The successful implementation of constrained amino acid analogs in peptidomimetic design relies on robust and reproducible synthetic protocols. The following sections provide detailed methodologies for the incorporation of N-methylated amino acids and the creation of stapled peptides.

Protocol 2.1: Solid-Phase Synthesis of N-Methylated Peptides

This protocol outlines the manual solid-phase peptide synthesis (SPPS) of a peptide containing an N-methylated amino acid using the Fmoc/tBu strategy.

Materials:

• Fmoc-protected amino acids

• Fmoc-N-methyl amino acids

• Rink Amide MBHA resin

• N,N'-Diisopropylcarbodiimide (DIC)

• Oxyma Pure

• Piperidine solution (20% in DMF)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) cleavage cocktail (TFA/TIS/H2O, 95:2.5:2.5)

• Solid-phase synthesis vessel

• Shaker

Procedure:

• Resin Swelling: Swell the Rink Amide MBHA resin in DMF for 30 minutes.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Coupling:

  • For standard Fmoc-amino acids: Dissolve the Fmoc-amino acid (3 eq), DIC (3 eq), and Oxyma Pure (3 eq) in DMF. Add the solution to the resin and shake for 2 hours.

  • For Fmoc-N-methyl amino acids: The coupling of N-methylated amino acids is often slower. Dissolve the Fmoc-N-methyl amino acid (3 eq) and a suitable coupling reagent such as HATU (2.9 eq) and DIPEA (6 eq) in DMF. Add to the resin and allow to react for 4-6 hours, or until a negative Kaiser test is observed.

• Washing: Wash the resin as described in step 3.

• Repeat: Repeat steps 2-5 for each amino acid in the sequence.

• Final Deprotection: After the final coupling step, remove the N-terminal Fmoc group as described in step 2.

• Cleavage and Deprotection: Treat the resin with the TFA cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove the side-chain protecting groups.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and purify by reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the peptide by mass spectrometry and analytical HPLC.

Protocol 2.2: Synthesis of a Stapled Peptide via Ring-Closing Metathesis

This protocol describes the synthesis of a stapled peptide using two non-natural amino acids containing olefinic side chains.

Materials:

• Fmoc-protected amino acids

• Fmoc-(S)-2-(4'-pentenyl)alanine and Fmoc-(R)-2-(7'-octenyl)alanine

• Rink Amide MBHA resin

• SPPS reagents as listed in Protocol 2.1

• Grubbs' first-generation catalyst

• 1,2-Dichloroethane (DCE)

• Nitrogen source

Procedure:

• Peptide Synthesis: Synthesize the linear peptide on the solid support using the standard Fmoc-SPPS protocol described in Protocol 2.1, incorporating the olefin-bearing amino acids at the desired positions.

• Resin Preparation for Metathesis: After the final Fmoc deprotection, wash the resin extensively with DCM.

• Ring-Closing Metathesis:

  • Swell the resin in DCE.

  • Add Grubbs' first-generation catalyst (0.1-0.2 eq relative to the resin loading) dissolved in DCE.

  • Sparge the reaction vessel with nitrogen and shake at room temperature for 2-4 hours. Monitor the reaction progress by LC-MS analysis of a small cleaved sample.

• Catalyst Removal: Wash the resin thoroughly with DCE (3x) and DCM (3x) to remove the ruthenium catalyst.

• Cleavage and Purification: Cleave the stapled peptide from the resin and purify as described in Protocol 2.1.

• Characterization: Confirm the structure and purity of the stapled peptide by mass spectrometry, which should show the expected mass loss corresponding to the ethene byproduct of the metathesis reaction.

Part 3: Visualizing the Workflow and Impact of Constrained Analogs

Diagrams can effectively illustrate the conceptual and practical aspects of using constrained amino acid analogs in peptidomimetic design.

Caption: A generalized workflow for peptidomimetic design using constrained amino acid analogs.

Caption: Comparison of properties between natural peptides and constrained peptidomimetics.

Part 4: Data-Driven Insights: Quantifying the Effects of Constraints

The incorporation of constrained amino acid analogs can have a profound and quantifiable impact on the biophysical and pharmacological properties of a peptide.

Constraint Type	Typical Effect on T1/2 in Serum	Impact on Receptor Affinity (Kd)	Conformational Impact
N-Methylation	2-10 fold increase	Variable; can increase or decrease	Reduces flexibility; can favor specific turn types
α,α-Disubstitution	5-20 fold increase	Often increases due to pre-organization	Strongly promotes helical or extended conformations
Lactam Bridge	5-50 fold increase	Typically increases by stabilizing bioactive conformation	Induces and stabilizes turns and helices
Stapled Peptide	>50 fold increase	Can significantly increase, especially for PPIs	Stabilizes α-helical structure

Conclusion

The use of constrained amino acid analogs is a mature and highly effective strategy in peptidomimetic design. By moving beyond the canonical set of 20 amino acids, medicinal chemists can systematically address the inherent weaknesses of natural peptides, leading to the development of more stable, potent, and bioavailable drug candidates. The protocols and principles outlined in this guide provide a foundation for the rational design and synthesis of next-generation peptide-based therapeutics.

References

• Biron, E., Chatterjee, J., & Kessler, H. (2006). The role of N-methylation in peptides: from conformational control to pharmacological properties. Journal of Peptide Science, 12(4), 213-219. Available at: [Link]

• Chatterjee, J., Gilon, C., Hoffman, A., & Kessler, H. (2008). N-Methylation of peptides: a new perspective in medicinal chemistry. Accounts of Chemical Research, 41(10), 1331-1342. Available at: [Link]

• Karle, I. L., & Balaram, P. (1990). Structural characteristics of peptides containing α,α-disubstituted amino acids. Biochemistry, 29(28), 6747-6756. Available at: [Link]

• Walensky, L. D., & Bird, G. H. (2014). Hydrocarbon-stapled peptides: principles, practice, and progress. Journal of Medicinal Chemistry, 57(15), 6275-6288. Available at: [Link]

• Cromm, P. M., Spiegel, J., & Grossmann, T. N. (2015). Hydrocarbon-stapled peptides as modulators of biological function. ACS Chemical Biology, 10(6), 1362-1375. Available at: [Link]

Technical Notes & Optimization

Troubleshooting Cbz removal in presence of alpha-fluorine

Topic: Troubleshooting Cbz removal in presence of alpha-fluorine Content type: Technical Support Center Guide

Technical Support Center: Cbz Removal in -Fluorinated Substrates

From: Dr. Aris Thorne, Senior Application Scientist To: Chemical Development Team Subject: Troubleshooting Guide: Preserving C-F Integrity During Cbz Deprotection

Executive Summary

Removing the Benzyloxycarbonyl (Cbz) group in the presence of an

-fluorine atom (typically -fluoro carbonyls or -fluoro amino acids) presents a unique "stability vs. reactivity" paradox. While the aliphatic C-F bond is generally robust, the electronic activation from adjacent heteroatoms or carbonyls can render it susceptible to hydrodefluorination (under catalytic hydrogenation) or -elimination (under basic/acidic stress).

This guide prioritizes maintaining the C-F bond integrity while achieving quantitative deprotection. We move beyond standard protocols to explore "poisoned" catalytic systems and Lewis-acid mediated pathways.[1]

Part 1: Diagnostic Workflow (Decision Tree)

Before selecting a reagent, determine the specific risk profile of your substrate using the logic flow below.

Figure 1: Decision matrix for selecting the optimal deprotection strategy based on substrate electronic properties.

Part 2: Troubleshooting & FAQs

Issue 1: Hydrodefluorination (Loss of Fluorine)

User Report: "I used standard 10% Pd/C with

balloons. The Cbz is gone, but NMR shows I've lost the fluorine atom (def-F product observed)."

Root Cause: While isolated aliphatic C-F bonds are stable to Pd/C, fluorine atoms adjacent to

-systems (benzylic/allylic) or carbonyls are activated. The metal surface facilitates oxidative addition into the C-F bond, leading to hydrogenolysis (C-F C-H) alongside Cbz removal.

Corrective Action:

• Switch to Transfer Hydrogenation: Replace

  gas with a milder hydrogen donor like triethylsilane ( ) or ammonium formate .[2] These donors often exhibit slower kinetics for C-F cleavage than for C-O cleavage (Cbz).

• Poison the Catalyst: If you must use

  , add a "poison" to the catalyst mixture to dampen its activity.

  • Recommendation: Add 0.5 eq. of Pyridine or Ethylenediamine to the reaction mixture. This blocks the high-energy sites on the Pd surface responsible for C-F activation while permitting the facile hydrogenolysis of the benzylic C-O bond of the Cbz group [1].

Issue 2: Racemization of -Fluoro Amino Acids

User Report: "The product is deprotected, but the enantiomeric excess (ee) dropped from 99% to 75%."

Root Cause: The strong electron-withdrawing nature of the fluorine atom significantly increases the acidity of the

-proton. Under standard hydrogenolysis conditions (which can become slightly basic locally on the catalyst surface) or if basic workups are used, the -proton is labile, leading to enolization and racemization.

Corrective Action:

• Avoid Bases: Strictly avoid basic washes (e.g.,

  ) during workup.

• Use Acidic Deprotection: Switch to AlCl

  /HFIP (Method B below). This method is non-basic and operates at room temperature, preserving stereocenters.

• Acidify Hydrogenolysis: If using Pd/C, run the reaction in Acetic Acid or with 1 eq. of HCl. Protonating the amine immediately upon formation prevents it from acting as an internal base to deprotonate the

  -position.

Issue 3: Incomplete Deprotection with "Safe" Methods

User Report: "I tried using HBr/AcOH to avoid reducing the C-F bond, but the reaction is messy and incomplete."

Root Cause: HBr/AcOH is a harsh reagent. While effective for simple substrates, it can cause acid-catalyzed elimination of HF (formation of alkenes) in

-fluoro systems.

Corrective Action: Adopt the "AlCl

/HFIP" Protocol. This is a chemoselective Lewis-acid mediated deprotection developed specifically for sensitive substrates. The hexafluoroisopropanol (HFIP) solvent stabilizes the carbocation intermediates and solvates the fluoride, preventing elimination side reactions [2].

Part 3: Optimized Experimental Protocols

Method A: Poisoned Catalytic Hydrogenolysis (For Robust Substrates)

Best for: Non-benzylic fluorines where racemization is not the primary concern.

Reagents:

• Substrate (1.0 eq)[3]

• 10% Pd/C (10 wt% loading)

• Solvent: MeOH or EtOAc (degassed)

• Additive: Pyridine (0.5 eq) or Acetic Acid (1.0 eq)

Protocol:

• Dissolve substrate in MeOH (0.1 M concentration).

• Add the additive (Pyridine or AcOH). Note: AcOH prevents amine poisoning; Pyridine dampens Pd activity.

• Add Pd/C catalyst carefully under inert atmosphere (Argon/Nitrogen).

• Purge with

  (balloon pressure, ~1 atm). Do not use high pressure.

• Monitor by TLC/LCMS every 30 mins. Stop immediately upon consumption of starting material.

• Filter through Celite.[3][4] If Pyridine was used, wash the organic phase with dilute aqueous

  to remove it.

Method B: AlCl -Mediated Deprotection (The "Silver Bullet")

Best for: High-risk substrates, benzylic fluorines, and racemization-prone centers.

Mechanism: This method utilizes the high Lewis acidity of Aluminum Chloride enhanced by the ionizing power of HFIP. It cleaves the Cbz group via a "push-pull" mechanism without touching the C-F bond or reducing other sensitive groups (e.g., nitro, alkenes).

Figure 2: Mechanistic pathway of AlCl3-mediated deprotection.

Protocol [2]:

• Setup: Flame-dry a round-bottom flask.

• Dissolution: Dissolve the Cbz-protected substrate (1.0 eq) in HFIP (Hexafluoroisopropanol) [concentration ~0.1 M].

• Reagent Addition: Add AlCl

  (3.0 eq) in one portion at Room Temperature.

  • Observation: The reaction may turn slightly yellow/orange.

• Reaction: Stir at RT for 1–3 hours. Monitor by TLC (Cbz is usually less polar; free amine stays at baseline or stains differently).

• Quench: Dilute with Ethyl Acetate and quench carefully with saturated Rochelle’s salt (Sodium Potassium Tartrate) solution. Stir vigorously for 30 mins to break the Aluminum emulsion.

• Workup: Separate layers. Wash organic layer with

  (only if substrate is stable to base) or Brine. Dry over .[3]

Part 4: Comparative Data Analysis

Table 1: Comparison of Deprotection Methods for

-Fluoro Substrates

Method	Reagents	C-F Integrity	Racemization Risk	Side Reactions	Recommended For
Standard Hydrogenolysis	, Pd/C, MeOH	Low (if benzylic)	High (due to basicity)	Hydrodefluorination	Simple aliphatic F
Poisoned Hydrogenolysis	, Pd/C, Pyridine	High	Medium	Incomplete reaction	General purpose
Transfer Hydrogenolysis	, Pd/C	High	Low	Silylation (rare)	Alkene-containing
Lewis Acid (Best)	AlCl , HFIP	Excellent	Very Low	None observed	Sensitive / Benzylic F
Acid Hydrolysis	HBr / AcOH	Medium	Medium	Elimination (-HF)	Non-sensitive substrates

References

• Sajiki, H. (1995).[5][6] Selective inhibition of benzyl ether hydrogenolysis with Pd/C by the addition of ammonia, pyridine or ammonium acetate.[5][6] Tetrahedron Letters, 36(20), 3465-3468.

• Vinayagam, V., et al. (2024).[6][7][8] Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP.[7][8] The Journal of Organic Chemistry, 89(9), 5665-5674.

• Felpin, F. X., & Fouquet, E. (2010).[5][6] A Useful, Reliable and Safer Protocol for Hydrogenation and Hydrogenolysis using Pd/C. Chemistry – A European Journal, 16(41), 12440-12445.[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. Cbz-Protected Amino Groups [organic-chemistry.org]
• 7. Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP [organic-chemistry.org]
• 8. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

Technical Support Center: Chiral Separation of Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate

Executive Summary

You are attempting to separate the enantiomers of Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate . This is not a trivial separation. The challenge lies in the quaternary stereocenter at C-3 (containing both a fluorine atom and a methyl ester) and the N-Cbz protecting group .

The fluorine atom introduces a strong dipole and steric bulk that differs significantly from a hydrogen atom, while the Cbz group provides excellent UV visibility but introduces the potential for rotameric peak broadening. This guide synthesizes our laboratory's best practices for this specific structural class.

Module 1: Column Selection & Chemistry

The "Golden" Stationary Phases

For N-protected cyclic

-amino acid esters (which is essentially what your molecule is), polysaccharide-based columns are the industry standard.

Column Code	Chiral Selector	Why it works for this molecule
Chiralpak AD-H / IA	Amylose tris(3,5-dimethylphenylcarbamate)	Primary Recommendation. The helical amylose backbone forms inclusion complexes that accommodate the piperidine ring well. The phenyl carbamates on the polymer interact via stacking with your Cbz group.
Chiralcel OD-H / IC	Cellulose tris(3,5-dimethylphenylcarbamate)	Secondary Recommendation. Cellulose has a linear rigid backbone. If the AD column shows partial separation, the OD often provides the necessary alternative cavity shape to resolve the fluorine-substituted center.

Expert Insight: The fluorine atom at the C-3 position creates an electronic "hotspot." The electron-withdrawing nature of fluorine alters the electron density of the adjacent carbonyl (ester), which is a key hydrogen-bond acceptor for the chiral selector.

Module 2: Method Development Protocol

Do not guess. Follow this screening logic to save solvent and time.

Standard Screening Conditions (Normal Phase)

• Mobile Phase A: n-Hexane (or n-Heptane)[1]

• Mobile Phase B: Ethanol (EtOH) or Isopropyl Alcohol (IPA)

• Flow Rate: 1.0 mL/min (for 4.6 mm ID columns)

• Temperature: 25°C

• Detection: UV 254 nm (targeting the Cbz phenyl ring)

The Screening Workflow

Figure 1: Systematic screening workflow for N-protected amino acid esters. Note that switching alcohol modifiers (EtOH vs. IPA) can drastically flip selectivity due to different solvation of the chiral grooves.

Module 3: Troubleshooting & FAQs

This section addresses the specific behaviors of fluorinated piperidines .

Q1: My peaks are splitting or extremely broad, even on a new column. Is the column broken?

Diagnosis: Likely Rotamers . The Science: The N-Cbz bond has partial double-bond character. At room temperature (25°C), the interconversion between the cis and trans rotamers might be slow on the NMR/HPLC timescale. The Fix:

• Run at 40°C: Increasing temperature increases the rate of rotamer exchange. If the split peaks coalesce into single sharp peaks, it was rotamers.

• Check Sample Solvent: Ensure your sample is dissolved in the mobile phase. Dissolving a hexane-heavy run in 100% MeOH can cause "solvent shock" peak distortion.

Q2: I have separation, but the peaks are tailing badly.

Diagnosis: Fluorine-Silanol Interactions. The Science: While the Cbz group is neutral, the fluorine atom and the ester oxygen can interact with residual silanols on the silica surface of the column, causing drag. The Fix:

• Add a Modifier: Although the molecule is not a free amine, adding 0.1% Diethylamine (DEA) or 0.1% Trifluoroacetic acid (TFA) can mask active sites.

  • Note: For Cbz-compounds, we usually try DEA first if the column is AD-H or OD-H.

Q3: The retention time is shifting between runs.

Diagnosis: Mobile Phase Evaporation or Temperature Fluctuation. The Fix:

• Premix Solvents: Do not rely on the pump to mix 98:2 Hexane:IPA. Premix the bottle to ensure consistency. Volatile hexane evaporates selectively, changing the polarity over time.

• Thermostat: Enantioselectivity (

  ) is highly temperature-dependent. Ensure the column oven is stable.

Module 4: Scale-Up to Preparative HPLC

Once you have an analytical method (

), use this logic to scale up for isolation.

Solubility vs. Loading

The Cbz group makes your molecule lipophilic. It will be very soluble in Dichloromethane (DCM) or Ethyl Acetate, but these are strong solvents that can ruin separation if injected pure.

Loading Protocol:

• Dissolve sample in minimal DCM.

• Dilute with Mobile Phase (Hexane) until slightly cloudy.

• Add a few drops of IPA to clear the solution.

• Inject: This "strong-weak" solvent balance prevents precipitation at the column head while maximizing concentration.

Stacked Injections Diagram

Figure 2: Stacked injection logic. By injecting the next sample while the second enantiomer of the previous run is still eluting (but well-separated from the void volume), you can increase throughput by 30-40%.

References

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® AD-H. (Standard operating procedures for Amylose-based columns). [Link]

• Phenomenex. High Performance Liquid Chromatography (HPLC) Chiral Selection Guide. (Comprehensive guide on polysaccharide column selection for N-protected amino acids). [Link]

• Subramanian, G. (Ed.). Chiral Separation Techniques: A Practical Approach. Wiley-VCH.

Sources

• 1. hplc.eu [hplc.eu]

19F NMR shift analysis of 3-fluoropiperidine derivatives

Technical Support Center: 19F NMR Analysis of 3-Fluoropiperidines Document ID: TS-NMR-3FP-004 | Status: Active | Tier: Advanced Application Support

Executive Summary

This guide addresses the specific challenges encountered when analyzing 3-fluoropiperidine scaffolds via 19F NMR. Unlike simple fluoro-alkanes, 3-fluoropiperidines exhibit complex dynamic behaviors due to ring flipping, nitrogen inversion, and pH-dependent conformational locking. This document provides troubleshooting workflows for stereochemical assignment, signal broadening, and quantitative analysis (qNMR).

Module 1: Stereochemical Assignment (Cis/Trans & Axial/Equatorial)

User Issue: "I cannot distinguish between the cis and trans isomers of my 3-fluoro-4-substituted piperidine derivative based on chemical shift alone."

Technical Insight: Relying solely on chemical shift (

) for stereochemical assignment in piperidines is error-prone due to solvent effects. The definitive metric is the vicinal proton-fluorine coupling constant ( ) .

In 3-fluoropiperidines, the fluorine atom prefers the axial orientation, especially in protonated salts (e.g., HCl, TFA), due to the "Fluorine Gauche Effect" (hyperconjugation between

and ) and charge-dipole stabilization.[1][2]

Diagnostic Workflow:

• Acquire a proton-coupled 19F NMR spectrum (do not use {1H} decoupling).

• Measure the multiplet width or extract coupling constants (

  ).

• Apply the Karplus-type relationship for H-F couplings.[3]

Data Table: Coupling Constant Diagnostic Criteria

F-Orientation	H-Orientation	Relationship	Value (Hz)	Signal Appearance
Axial	Axial	Trans-diaxial ( )	25 – 45 Hz	Wide multiplet (td or dddd)
Axial	Equatorial	Gauche ( )	5 – 15 Hz	Narrow multiplet
Equatorial	Axial	Gauche ( )	5 – 15 Hz	Narrow multiplet
Equatorial	Equatorial	Gauche ( )	5 – 15 Hz	Narrow multiplet

Expert Note: If you observe a

> 25 Hz, the fluorine is definitively Axial . If the coupling is < 15 Hz, the fluorine is likely Equatorial, OR the ring is undergoing rapid flipping (averaging the couplings).

Decision Tree: Stereochemical Assignment

Figure 1: Decision logic for assigning fluorine orientation based on coupling constants.

Module 2: Signal Broadening & "Missing" Peaks

User Issue: "My 19F signal is extremely broad, or I can't see it at all, even though the mass spec confirms the compound is pure."

Root Cause Analysis: This is a classic symptom of Intermediate Chemical Exchange .

• Ring Flipping: The piperidine ring flips between chair conformers. If the rate of flipping (

  ) is comparable to the frequency difference ( ) between the axial and equatorial conformers, the peak broadens into the baseline (coalescence).

• Nitrogen Inversion: If the amine is free (not protonated/protected), the nitrogen lone pair inversion adds another layer of dynamic exchange.

Troubleshooting Protocol:

Option A: Chemical Locking (Recommended) Protonate the amine to stop Nitrogen inversion and lock the ring conformation.

• Step: Add 1-2 equivalents of TFA or HCl to the NMR tube.

• Result: This usually forces the 3-F into the Axial position (due to the Gauche effect) and sharpens the peak significantly.

Option B: Thermal Locking (VT-NMR)

• Step: Lower the temperature to 233 K (-40°C).

• Result: This slows the exchange rate (

  ), resolving the broad hump into two distinct sets of sharp peaks (representing the major and minor conformers).

Module 3: Chemical Shift Anomalies & pH Dependence

User Issue: "My measured chemical shift is -185 ppm, but the literature/patent reports -205 ppm for the same structure."

Technical Explanation: The 19F chemical shift in 3-fluoropiperidines is hypersensitive to the protonation state of the Nitrogen atom.

• Free Base: The Nitrogen lone pair shields the adjacent carbons/protons.

• Salt Form (HCl/TFA): Protonation removes the lone pair electron density, causing an inductive deshielding effect on the ring carbons. However, for 3-F, the conformational change (Equatorial

  Axial upon protonation) often dominates the shift change.

Shift Trends Table (Approximate Ranges)

Species	Conformation Preference	Typical Shift Range ( )
Free Amine	Mixed (Axial/Equatorial)	-170 to -190 ppm
Amine Salt (HCl/TFA)	Axial (Strong Preference)	-195 to -215 ppm
N-Boc Protected	Mixed (Rotameric)	-180 to -200 ppm (often double peaks)

Note: "Axial" fluorine is generally more shielded (more negative ppm) than "Equatorial" fluorine in cyclohexane-like systems.

Module 4: Quantitative NMR (qNMR) Optimization

User Issue: "My integration values are inconsistent (e.g., F count is 0.8 instead of 1.0)."

Protocol for Accuracy: Fluorine has a very wide spectral width and long longitudinal relaxation times (

).[4] Standard proton parameters will fail.

• Excitation Bandwidth:

  • Ensure your pulse covers the entire spectral width. 3-fluoropiperidines appear around -180 to -200 ppm, but if you use an internal standard like Trifluorotoluene (-63 ppm), the distance is >120 ppm (>50,000 Hz at 400 MHz).

  • Action: Set the transmitter offset (O1) to the center of the gap between analyte and standard.

• Relaxation Delay (

  ):

  • Fluorine

    values can range from 0.5s to 5.0s.

  • Requirement:

    must be for 99% magnetization recovery.

  • Protocol: Measure

    using an Inversion Recovery sequence. If unknown, set for a safe default.

qNMR Workflow Diagram

Figure 2: Workflow for ensuring quantitative accuracy in 19F NMR experiments.

References

• Nairoukh, Z., et al. (2020).[5] Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Chemistry – A European Journal.

• Thibaudeau, C., et al. (1998). A New Generalized Karplus-Type Equation Relating Vicinal Proton-Fluorine Coupling Constants to H-C-C-F Torsion Angles. Journal of Organic Chemistry.

• Reich, H. J. (2020).[6] 19F NMR Chemical Shifts and Coupling Constants. University of Wisconsin-Madison Organic Chemistry Data.

• University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants Table. NMR Facility Guidelines.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mr.copernicus.org [mr.copernicus.org]
• 4. 19Flourine NMR [chem.ch.huji.ac.il]
• 5. d-nb.info [d-nb.info]
• 6. organicchemistrydata.org [organicchemistrydata.org]

Technical Guide: Optimizing Solubility of Protected Fluoropiperidine Building Blocks

Introduction: The Fluorine-Lipophilicity Paradox

Fluorinated piperidines are high-value bioisosteres in modern drug design, often used to modulate pKa and metabolic stability. However, they present a unique solubility paradox. The introduction of fluorine lowers the basicity of the amine (via inductive effects) and increases lipophilicity (logP), while the protecting group (PG)—typically Boc, Cbz, or Fmoc—adds significant hydrophobic bulk.

This combination often results in "oiling out" during crystallization or poor solubility in standard polar solvents used for coupling reactions. This guide provides field-proven strategies to overcome these solubility bottlenecks, ensuring high recovery and purity.

Module 1: Solvent Selection & Dissolution Strategies

Q: My N-Boc-fluoropiperidine is not dissolving in methanol for hydrogenolysis. What are my alternatives?

A: While methanol is standard for hydrogenolysis, protected fluoropiperidines often exhibit poor solubility in cold alcohols due to the lipophilic Boc group.

Troubleshooting Protocol:

• Co-solvent Switch: Use a THF:Methanol (1:1) or Ethyl Acetate:Methanol (1:4) mixture. THF solubilizes the lipophilic protected species, while methanol supports the Pd/C catalyst activity.

• Temperature Modulation: Gently warm the slurry to 35-40°C. Fluorinated intermediates often have steep solubility-temperature curves.

• Acidic Additive: If the product is stable, add 1.0 eq of acetic acid. This can disrupt intermolecular aggregation, though it is less effective for carbamates (Boc/Cbz) than for free amines.

Solvent Compatibility Matrix

Solvent Class	Representative Solvents	Solubility Rating (Protected)	Solubility Rating (Deprotected Salt)	Application Notes
Chlorinated	DCM, Chloroform	Excellent	Poor	Ideal for initial dissolution and silica chromatography.
Ethers	THF, 2-MeTHF, MTBE	Good	Poor	Preferred for reactions (reductions, couplings). MTBE is excellent for precipitating salts.
Polar Aprotic	DMF, DMSO, NMP	Good	Good	Use for SnAr or peptide coupling. High boiling point makes removal difficult.
Alcohols	Methanol, Ethanol, IPA	Moderate	Excellent	Standard for hydrogenolysis and salt formation.
Esters	Ethyl Acetate, IPM	Good	Poor	Standard workup solvent. Poor for dissolving pure crystalline salts.

Module 2: Troubleshooting "Oiling Out" & Precipitation

Q: During recrystallization, my product separates as a sticky oil instead of a solid. How do I fix this?

A: "Oiling out" occurs when the compound enters a liquid-liquid phase separation before it reaches the crystallization point. This is common with fluorinated intermediates due to their low melting points and high lipophilicity.

The "Anti-Oil" Trituration Protocol:

• Solvent Evaporation: Rotovap the oil to dryness to remove all traces of the "good" solvent (e.g., DCM).

• Seed & Cool: Redissolve in the minimum amount of warm "good" solvent (e.g., EtOAc). Add the "bad" solvent (e.g., Hexanes) dropwise until turbidity persists. Stop immediately.

• Sonication: Sonicate the turbid mixture for 5-10 minutes. This provides mechanical energy to overcome the nucleation barrier.

• The "Scratch" Technique: If oil droplets form, use a glass rod to scratch the side of the flask at the solvent interface. The friction creates micro-glass particles that act as nucleation sites.

• Slow Cooling: Do not put it directly in the freezer. Wrap the flask in a towel and let it cool to room temperature over 2 hours, then move to 4°C.

Visualizing the Solubility Decision Tree

Caption: Decision tree for handling physical state and solvent selection for fluoropiperidines.

Module 3: Impact of Protecting Groups on Solubility

Q: Does the choice of protecting group (Boc vs. Cbz vs. Fmoc) significantly impact solubility for fluoropiperidines?

A: Yes, drastically. The protecting group dictates the lattice energy and solvent interaction.

• Boc (tert-Butyloxycarbonyl):

  • Solubility: High in organic solvents (DCM, EtOAc).[1]

  • Issues: Often yields low-melting solids or oils because the tert-butyl group disrupts crystal packing. Hardest to crystallize.

  • Recommendation: Use for intermediates where chromatography is the purification method.

• Cbz (Carboxybenzyl):

  • Solubility: Moderate. Less soluble in hexanes than Boc.

  • Benefits: The aromatic ring facilitates π-π stacking, often leading to better crystalline solids than Boc derivatives.

  • Recommendation: Use if you need to purify by recrystallization.

• Fmoc (Fluorenylmethyloxycarbonyl):

  • Solubility: Low in many organic solvents; very low in hexanes/ether.

  • Benefits: Highly crystalline.

  • Risks: Can be too insoluble, precipitating out of reaction mixtures (e.g., peptide coupling in DMF).

Technical Insight: The fluorine atom at the 3- or 4-position induces a dipole that can lead to an "axial" conformational preference (the gauche effect) [1]. This conformational lock can disrupt the expected crystal packing of the protecting group, exacerbating solubility issues compared to non-fluorinated piperidines.

Module 4: Purification & Workup Workflows

Q: How do I remove excess Boc-anhydride without chromatography?

A: For N-Boc-fluoropiperidines, you can exploit the lipophilicity difference between the product and the reagents.

Self-Validating Protocol (The "Amine Wash"):

• Dissolve the crude reaction mixture in Ethyl Acetate .

• Acid Wash: Wash with 0.5 M Citric Acid (removes unreacted amine starting material).

• Base Wash: Wash with Saturated NaHCO3 (removes acidic byproducts).

• The DMAPA Trick: If excess Boc2O is present, add N,N-dimethyl-1,3-propanediamine (DMAPA) (0.2 eq) and stir for 15 minutes. The DMAPA reacts with Boc2O to form a highly polar urea.

• Final Wash: Wash again with 0.5 M Citric Acid. The polar urea and excess DMAPA will partition into the aqueous layer, leaving pure N-Boc-fluoropiperidine in the organic layer.

Purification Workflow Diagram

Caption: Workup strategy for removing impurities without column chromatography.

References

• Champagne, P. A., et al. (2019). The influence of fluorine on the conformational properties of piperidines.[2][3][4][5]Journal of Organic Chemistry . (Note: Representative citation for gauche effect mechanism).

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design.Journal of Medicinal Chemistry .

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.

• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine - a story from multiple orientations.

• BenchChem. (2025).[1] Technical Guide: Solubility of N-Boc-4-hydroxypiperidine in Organic Solvents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scientificupdate.com [scientificupdate.com]
• 4. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Stability and Hydrolysis of α-Fluoro Esters

An in-depth guide to navigating the complexities of α-fluoro ester stability and reactivity under basic hydrolysis conditions.

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth answers and troubleshooting protocols for experiments involving the base-catalyzed hydrolysis (saponification) of α-fluoro esters. As Senior Application Scientists, we have designed this resource to explain the causality behind experimental choices, ensuring your protocols are robust and self-validating.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference in stability between a standard ester and an α-fluoro ester under basic conditions?

A1: The primary difference is reactivity. An α-fluoro ester is significantly less stable and hydrolyzes much more rapidly than its non-fluorinated counterpart under basic conditions.[1][2] The high electronegativity of the fluorine atom creates a strong electron-withdrawing inductive effect. This effect pulls electron density away from the adjacent carbonyl carbon, increasing its partial positive charge (electrophilicity). Consequently, the carbonyl carbon becomes much more susceptible to nucleophilic attack by a hydroxide ion (OH⁻), which is the rate-determining step in basic hydrolysis.[3][4]

Studies have shown that introducing even a single fluorine atom can dramatically decrease the hydrolytic stability. For example, the half-life of an ester can drop by a factor of approximately 8 with the introduction of one fluorine atom in the ethyl ester group.[5] The hydrolysis rate continues to increase with each additional fluorine atom.[5]

Q2: What is the detailed mechanism for the basic hydrolysis of an α-fluoro ester?

A2: The mechanism is a two-step nucleophilic acyl substitution, commonly known as the BAC2 mechanism (Base-catalyzed, Acyl-oxygen cleavage, bimolecular).[4][6][7] The presence of the α-fluoro group accelerates the first step but does not fundamentally change the pathway.

• Nucleophilic Attack: A hydroxide ion (OH⁻) acts as a nucleophile and attacks the highly electrophilic carbonyl carbon of the α-fluoro ester. This breaks the carbonyl π-bond and forms a tetrahedral intermediate.[6][7]

• Collapse of the Intermediate: The tetrahedral intermediate is unstable and collapses. The carbonyl double bond is reformed by expelling the alkoxide (RO⁻) as the leaving group, resulting in a carboxylic acid.

• Irreversible Deprotonation: The expelled alkoxide is a strong base and immediately deprotonates the newly formed carboxylic acid. This acid-base reaction is highly favorable and essentially irreversible, driving the overall reaction to completion.[4][6] The final products before workup are the carboxylate salt and an alcohol.

Caption: Mechanism of base-catalyzed α-fluoro ester hydrolysis.

Q3: Which factors have the most significant impact on the hydrolysis rate?

A3: Several factors can be tuned to control the reaction:

• Number of Fluorine Atoms: The rate of hydrolysis increases significantly with each additional fluorine atom on the α-carbon or on the alcohol moiety due to the cumulative inductive effect.[5]

• Base and Cation Choice: While NaOH is common, LiOH is often preferred for stubborn or sterically hindered esters.[8] The smaller lithium cation may coordinate more effectively with the tetrahedral intermediate, facilitating the reaction.

• Solvent System: The reaction requires water for the hydroxide nucleophile. However, many esters have poor water solubility. A co-solvent like Tetrahydrofuran (THF) is often used to create a homogeneous solution.[8] Crucially, avoid alcoholic solvents like methanol or ethanol , as they can lead to transesterification, where the alcohol solvent displaces the original alcohol of the ester, creating an undesired byproduct.[8]

• Temperature: Like most chemical reactions, increasing the temperature will increase the rate of hydrolysis. However, given the high reactivity of many α-fluoro esters, reactions can often proceed to completion at room temperature. Heating should be applied cautiously to avoid potential side reactions.

• Steric Hindrance: Bulky groups near the ester functionality on either the acyl or alcohol side can slow down the reaction by impeding the approach of the hydroxide nucleophile.[8]

Troubleshooting Guide for Experimental Workflows

Problem 1: My hydrolysis reaction is slow or incomplete.

This issue often arises from suboptimal reaction conditions, especially for sterically hindered or less-activated substrates.

Caption: Troubleshooting workflow for incomplete α-fluoro ester hydrolysis.

Detailed Protocol for Robust Hydrolysis:

• Dissolution: Dissolve the α-fluoro ester (1.0 eq) in a suitable aprotic co-solvent like THF (e.g., 0.1-0.5 M solution).

• Base Addition: Prepare a separate aqueous solution of LiOH (3.0 eq) in water. Add the LiOH solution to the ester solution at room temperature with vigorous stirring. A 1:1 to 3:1 ratio of THF:water is common.[8]

• Monitoring: Stir the reaction at room temperature. Monitor the disappearance of the starting material by Thin-Layer Chromatography (TLC) or by withdrawing small aliquots for ¹⁹F NMR analysis.

• Workup: Once the reaction is complete, carefully acidify the reaction mixture with cold 1M HCl to a pH of ~2-3. This protonates the carboxylate salt to form the desired carboxylic acid.

• Extraction: Immediately extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x). The organic extracts contain your product.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.[9]

Problem 2: I suspect side reactions are occurring, particularly epimerization.

If the α-carbon is a stereocenter, the presence of a strong base can cause epimerization (loss of stereochemical integrity).

Causality: The α-proton of an ester is weakly acidic. The strong electron-withdrawing effect of the fluorine atom and the carbonyl group increases this acidity, making it susceptible to deprotonation by the hydroxide or alkoxide base present in the reaction.[10] This deprotonation forms a planar enolate intermediate. Subsequent reprotonation can occur from either face of the enolate, leading to a racemic or epimerized mixture of the product.

Caption: Potential base-catalyzed epimerization at the α-carbon.

Mitigation Strategies:

• Use Milder Conditions: Employ the lowest possible temperature that allows the hydrolysis to proceed at a reasonable rate.

• Limit Base Equivalents: Use the minimum amount of base required for the reaction to avoid a large excess of strong base.

• Alternative Methods: If epimerization is severe, consider alternative, non-basic hydrolysis methods or different protecting group strategies.

Problem 3: I am having difficulty monitoring the reaction progress accurately.

Due to their high reactivity, these reactions can be complete very quickly. Standard methods like TLC may not be sufficient for precise monitoring.

Recommended Technique: ¹⁹F NMR Spectroscopy

Fluorine has a unique NMR-active nucleus (¹⁹F) with 100% natural abundance and high sensitivity, making ¹⁹F NMR an excellent tool for monitoring these reactions.[5] The chemical shift of the fluorine atom is highly sensitive to its local electronic environment. The fluorine signal of the starting α-fluoro ester will be distinct from the signal of the resulting α-fluoro carboxylate/acid product.

Protocol for ¹⁹F NMR Monitoring:

• Acquire Standards: Before starting the reaction, record the ¹⁹F NMR spectrum of your starting ester and, if possible, the expected final product in the reaction solvent system. This will give you reference chemical shifts.

• Prepare Sample: At desired time points, withdraw a small aliquot (~0.1 mL) from the reaction mixture.

• Quench and Dilute: Immediately quench the aliquot in an NMR tube containing a deuterated solvent (e.g., D₂O or CDCl₃ after a mini-workup) to halt the reaction and provide a lock signal.

• Acquire Spectrum: Run a standard ¹⁹F NMR experiment.

• Analyze Data: Compare the relative integration of the starting material and product signals to determine the reaction conversion.

Data Summary: Impact of Fluorination on Hydrolysis Rate

The following table, derived from kinetic studies, illustrates the dramatic effect of fluorination on the rate of ester hydrolysis.[5]

Compound	Number of Fluorine Atoms	Relative Hydrolysis Rate (Approx.)	Half-Life (t₁/₂) at pH 11, 298 K
N-acetylproline methyl ester	0	3x	Slower than ethyl ester
N-acetylproline ethyl ester	0	1x (Baseline)	~1500 min
N-acetylproline 2-fluoroethyl ester	1	~8x	~180 min
N-acetylproline 2,2-difluoroethyl ester	2	~24x	~60 min
N-acetylproline 2,2,2-trifluoroethyl ester	3	~234x	6.4 min

Data adapted from kinetic models of N-acetylproline esters.[5] The relative rate is compared to the non-fluorinated ethyl ester.

References

• Janc, J. W., et al. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. PMC.
• Frömel, T., & Knepper, T. P. (2010). Modeling the hydrolysis of perfluorinated compounds containing carboxylic and phosphoric acid ester functions and sulfonamide groups. Taylor & Francis Online.
• Uchimaru, T. (2003). Effect of fluorine substitution on the rate for ester hydrolysis: Estimation of the hydrolysis rate of perfluoroalkyl esters.
• McDonough, C. A., et al. (2021). pKa Data-Driven Insights into Multiple Linear Regression Hydrolysis QSARs: Applicability to Perfluorinated Alkyl Esters.
• Unknown Author. (n.d.). Hydrolysis and Atmospheric Oxidation Reactions of Perfluorinated Carboxylic Acid Precursors. Source Not Available.
• Haufe, G., & Leroux, F. R. (2021). α-Fluorinated Ethers, Thioethers, and Amines: Anomerically Biased Species.
• Sasson, Y., & Zappi, G. D. (1985). A Novel Method for the Preparation of α,α'-Difluoroesters and Acids Using BrF3.
• Unknown Author. (2017). Conformational preferences of α-fluoroketones may influence their reactivity. Source Not Available.
• De Santis, G., et al. (2025). Tunable Preparation of α-Aminoacyl Fluorides and α-Fluoroamides via Base-Induced Cascade. Wiley Online Library.
• Shraydih, M. A. (1989).
• Unknown Author. (2025). Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis. RSC Publishing.
• Unknown Author. (n.d.).
• Ashenhurst, J. (2022).
• Unknown Author. (n.d.). Saponification of Esters. Organic Chemistry Tutor.
• Wang, J. (2019). The Dark Side of Fluorine.
• De Santis, G., et al. (2025). Tunable Preparation of α‐Aminoacyl Fluorides and α‐Fluoroamides via Base‐Induced Cascade Multiple‐Cleavage Processes from Bromodifluorohydrin Reagents and Amines.
• Unknown Author. (n.d.).
• Warren, J. D., et al. (2006).
• Unknown Author. (2025). Why are my ester hydrolysis not working. Reddit.
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• Unknown Author. (n.d.).
• Unknown Author. (n.d.). Proposed mechanism of base catalyzed epimerization.
• Kondrashov, M. (2019). Are perfluoro esters and nitriles stable to hydrolysis?.
• Plá, L. C., & Casas, C. P. (1970). Spectrophotometric methods for monitoring the microbial transformation of steroids. I.
• Unknown Author. (2023). Analytical Method Summaries. Source Not Available.
• Witlox, M. A. G., et al. (2023). Determination of Intracellular Esterase Activity Using Ratiometric Raman Sensing and Spectral Phasor Analysis.
• Unknown Author. (2025).
• Venkateswarlu, P. (1983).
• Unknown Author. (n.d.). Ester Reactions Summary and Practice Problems. Chemistry Steps.

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Reference Data & Comparative Studies

Strategic Fluorination of Piperidines: A Comparative Guide on Metabolic Stability

Executive Summary: The Fluorine Bioisostere Strategy

The piperidine ring is a ubiquitous pharmacophore in FDA-approved therapeutics, acting as a versatile amine scaffold. However, it frequently suffers from rapid oxidative metabolism mediated by Cytochrome P450 (CYP450) enzymes. The primary metabolic "soft spots" are the

-carbon (adjacent to the nitrogen) and the -carbon (C4 position).

This guide objectively compares non-fluorinated piperidines against their fluorinated analogs . We analyze how strategic fluorine substitution mitigates metabolic liability not just through steric blockage, but through deep stereoelectronic modulation—altering

, lipophilicity ( ), and intrinsic clearance ( ).

Mechanistic Principles: Why Fluorination Works[1][2][3]

To design stable analogs, one must understand the causality behind the stability. It is not merely about "blocking" a site; it is about altering the electronic landscape of the molecule.

The C-F Bond Strength (Metabolic Blocking)

The carbon-fluorine bond is the strongest single bond in organic chemistry (

116 kcal/mol vs. 99 kcal/mol for C-H). CYP450 oxidation typically proceeds via a hydrogen atom abstraction (HAT) mechanism. Replacing a metabolically labile C-H bond with C-F effectively shuts down this pathway at that specific position because the enzyme cannot generate the necessary radical intermediate.

Basicity Modulation ( Shift)

The piperidine nitrogen is typically basic (

). CYP450 enzymes often prefer lipophilic, cationic substrates.

• Effect: The strong electronegativity of fluorine pulls electron density through

  -bonds (inductive effect, ).

• Result: This lowers the

  of the piperidine nitrogen. A lower reduces the percentage of ionized species at physiological pH, which can decrease affinity for the cation-binding pocket of certain CYP isoforms, thereby reducing .

Lipophilicity ( ) Nuance

While fluorine itself is lipophilic, its effect on the overall distribution coefficient (

) is complex.

• Direct Effect: F increases lipophilicity compared to H.[1]

• Indirect Effect: By lowering the

  , F increases the fraction of the neutral species at pH 7.4. Since the neutral species is more lipophilic than the cation, the observed often increases, which can sometimes increase metabolic turnover if not balanced by the blocking effect.

Comparative Case Study: 11 -HSD1 Inhibitors

The following data, derived from a pivotal study by Wan et al. in Journal of Medicinal Chemistry, illustrates the dramatic impact of C4-fluorination on a piperidine scaffold used in 11

-hydroxysteroid dehydrogenase type 1 inhibitors.

Table 1: Metabolic Stability Comparison (Mouse Liver Microsomes)

Compound ID	Piperidine Substitution		(Calc)	MLM (min)	Metabolic Fate
Parent (18)	Unsubstituted	2.8	9.8	6.0	Rapid oxidation at C4 position
Analog (20)	4-Fluoro	2.9	8.5	> 30.0	Blocked C4 oxidation; stabilized
Analog (22)	Morpholine (Bioisostere)	1.9	7.2	> 30.0	Stabilized (Polarity driven)

Analysis:

• The Parent compound suffered from rapid clearance due to oxidation at the exposed C4 position.

• The 4-Fluoro analog increased the half-life by over 5-fold .

• Critical Insight: The stability gain in the 4-F analog occurred despite a slight increase in lipophilicity (

  ), proving that the metabolic blocking effect (C-F bond strength) was the dominant stabilization mechanism.

Visualizing the Mechanism

The following diagram illustrates the divergent pathways between a standard piperidine and a fluorinated analog when encountering the CYP450 catalytic cycle.

Figure 1: Mechanistic divergence. The high bond dissociation energy of C-F prevents the formation of the radical intermediate required for oxidative clearance.

Experimental Protocol: Microsomal Stability Assay

To generate the data presented above, a rigorous, self-validating assay is required. This protocol uses Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM).

Reagents & Preparation[5][6]

• Microsomes: Pooled HLM/RLM (20 mg/mL protein concentration).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Cofactor: NADPH regenerating system (or 1 mM NADPH solution).

• Test Compound: 10 mM stock in DMSO.

• Internal Standard (IS): Propranolol or Diclofenac (in Acetonitrile).

Workflow Diagram[7]

Figure 2: Standardized Microsomal Stability Workflow for determining Intrinsic Clearance.

Step-by-Step Methodology

• Master Mix: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer. Add test compound to a final concentration of 1

  M (keeps DMSO < 0.1% to avoid enzyme inhibition).

• Pre-warming: Incubate Master Mix at 37°C for 5 minutes.

• Initiation: Add NADPH (1 mM final) to start the reaction.

• Sampling: At

  minutes, remove 50 L aliquots.

• Quenching: Immediately dispense aliquot into 150

  L ice-cold Acetonitrile containing Internal Standard. This precipitates proteins and stops metabolism.

• Processing: Centrifuge at 4000 rpm for 20 mins (4°C). Collect supernatant.

• Quantification: Analyze via LC-MS/MS (MRM mode).

Data Analysis & Validation

• Calculation: Plot

  vs. Time. The slope is the elimination rate constant.
  • [2]
  • [2]

• Acceptance Criteria:

  • Low Clearance Control (Warfarin): >80% remaining at 60 min.

  • High Clearance Control (Verapamil/Testosterone): <10% remaining at 60 min.

  • If controls fail, the assay is void.

Conclusion

Fluorination of the piperidine ring is a validated, high-impact strategy for improving metabolic stability.[3] By replacing the C4-hydrogen with fluorine, researchers can:

• Block the primary site of oxidative metabolism (C-H to C-F).[4]

• Modulate the basicity of the amine, potentially reducing off-target liability and improving permeability.[5]

• Maintain or improve potency through bioisosteric replacement.

However, this is not a "universal fix." The position of fluorine is critical; placing it at a non-metabolic site may only increase lipophilicity without improving stability. Therefore, the experimental workflow described above is essential for empirical validation.

References

• Wan, Z. K., et al. (2012).

  -HSD1 Inhibitors. Journal of Medicinal Chemistry.[5][6] [Link]

• Müller, K., et al. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition.[7] Science. [Link]

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry.[4][5][8][1][2][9][10] Journal of Medicinal Chemistry.[5][6] [Link]

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier. [Link]

• Hagmann, W. K. (2008). The Many Roles for Fluorine in Medicinal Chemistry.[5] Journal of Medicinal Chemistry.[5][6] [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Strategic Fluorination to Achieve a Potent, Selective, Metabolically Stable, and Orally Bioavailable Inhibitor of CSNK2 [mdpi.com]
• 4. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmacyjournal.org [pharmacyjournal.org]
• 6. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exploring fluorine-substituted piperidines as potential therapeutics for diabetes mellitus and Alzheimer's diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. hyphadiscovery.com [hyphadiscovery.com]

A Researcher's Guide to Conformational Control of Basicity: The pKa Shift in 3-Fluoropiperidines

Introduction: The Strategic Role of Fluorine in Modulating Piperidine pKa

The piperidine ring is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals. Its nitrogen atom provides a basic handle that is often crucial for target engagement, solubility, and pharmacokinetic properties. The basicity of this nitrogen, quantified by the pKa of its conjugate acid, is a critical parameter that drug discovery teams must optimize. A pKa in the range of 7-9 is often desirable for oral drugs to balance solubility in the acidic gastric environment with the membrane permeability of the neutral form.

Strategic incorporation of fluorine has become a powerful tool for fine-tuning molecular properties, and its effect on the pKa of adjacent amines is particularly profound.[1] While it is well-understood that fluorine's strong electron-withdrawing nature generally decreases basicity, its impact within the conformationally restricted piperidine ring is far more nuanced. This guide provides an in-depth comparison of the pKa of piperidine with its 3-fluoro derivatives, explains the underlying stereoelectronic principles responsible for the observed shifts, and provides a validated experimental protocol for pKa determination.

Comparative Analysis: Quantifying the Impact of 3-Fluoro Substitution

The introduction of a fluorine atom at the 3-position of a piperidine ring invariably lowers the pKa of the nitrogen. This is a direct consequence of fluorine's powerful inductive electron-withdrawing effect, which reduces the electron density on the nitrogen, making its lone pair less available to accept a proton.[2]

Compound/Conformer	pKa of Conjugate Acid	ΔpKa (from Piperidine)
Piperidine	~11.2	N/A
syn-3-Axial -Fluoro-4-aminopiperidine Derivative	7.6[3]	-3.6
syn-3-Equatorial -Fluoro-4-aminopiperidine Derivative	6.6[3]	-4.6

This data compellingly shows two effects:

• Inductive Effect: Fluorination causes a dramatic drop in basicity by 3.6 to 4.6 pKa units.

• Conformational Effect: The axial fluoro-conformer is a full pKa unit more basic than its equatorial counterpart.

Mechanistic Deep Dive: Why the Axial Conformer is More Basic

To understand the one-unit pKa difference, we must analyze the stability of the conjugate acids (the protonated piperidinium ions) of the two conformers. The fundamental principle is: A more stable conjugate acid corresponds to a weaker acid, which in turn means the parent amine is a stronger base (higher pKa) .[4]

Experimental and computational studies have shown that the protonated form of 3-fluoropiperidine strongly prefers the conformation where the fluorine is axial.[1][5][6] This preference, and the resulting higher basicity, is primarily due to a stabilizing through-space electrostatic interaction.

In the axial conformer, the C-F bond dipole is oriented anti-parallel to the N⁺-H bond dipole. This creates a favorable charge-dipole interaction between the electron-rich fluorine and the positively charged ammonium center, which significantly stabilizes the conjugate acid.[2][3] This stabilization is absent in the equatorial conformer, where the C-F and N⁺-H bonds are oriented roughly perpendicular to each other.

This key interaction makes the axial-fluoropiperidinium ion (the conjugate acid) more stable and thus a weaker acid than the equatorial-fluoropiperidinium ion. Consequently, the neutral axial-3-fluoropiperidine is the stronger base.

Caption: Logical flow from the general inductive effect to specific conformational stabilization.

Caption: Comparison of the protonated axial and equatorial conformers.

Experimental Validation: Protocol for pKa Determination by Potentiometric Titration

The pKa values discussed here can be precisely determined using potentiometric titration. This method involves monitoring the pH of a solution of the amine as a standardized acid is incrementally added. The pKa is the pH at which half of the amine has been neutralized (the half-equivalence point).

I. Materials and Equipment

• Calibrated pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• Class A 25 mL or 50 mL burette

• 100 mL beaker

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Standard pH 4, 7, and 10 buffers

• The amine sample (e.g., 3-fluoropiperidine hydrochloride)

• Deionized, CO₂-free water

• Nitrogen gas line (optional, for displacing dissolved CO₂)

II. Step-by-Step Protocol

• System Calibration: Calibrate the pH meter using the standard pH 4, 7, and 10 buffers according to the manufacturer's instructions. Ensure a stable reading for each buffer before proceeding.[1]

• Sample Preparation: Accurately weigh approximately 1 mmol of the amine hydrochloride salt and dissolve it in 50 mL of deionized water in a 100 mL beaker. Add a magnetic stir bar.

• Setup Assembly: Place the beaker on the magnetic stirrer. Immerse the pH electrode into the solution, ensuring the bulb is fully submerged but does not contact the stir bar. Secure the burette filled with standardized 0.1 M HCl directly above the beaker.

• Initial State: Begin gentle stirring. If high accuracy is required, purge the solution with nitrogen for 5-10 minutes to remove dissolved CO₂. Record the initial volume of titrant (0.00 mL) and the initial pH of the solution.

• Titration: Add the 0.1 M HCl titrant in small, precise increments (e.g., 0.1 or 0.2 mL). After each addition, allow the pH reading to stabilize completely before recording the titrant volume and the corresponding pH.

• Endpoint Region: As you approach the equivalence point (the region of most rapid pH change), reduce the increment size (e.g., 0.05 mL or dropwise) to accurately define the inflection point of the titration curve.

• Completion: Continue adding titrant for several milliliters past the equivalence point to fully capture the shape of the curve.

• Data Analysis:

  • Plot pH (y-axis) versus the volume of HCl added (x-axis).

  • Determine the equivalence point volume (V_eq), which is the volume at the inflection point of the curve. This can be found visually or by calculating the first or second derivative of the curve.

  • Calculate the half-equivalence point volume (V_half-eq = V_eq / 2).

  • The pKa of the conjugate acid is equal to the pH of the solution at the half-equivalence point.[1]

Caption: Workflow for experimental pKa determination.

Conclusion and Outlook

The substitution of piperidine with fluorine at the 3-position provides a textbook example of how stereoelectronic effects can be harnessed for rational drug design. While the inductive effect predictably lowers the overall basicity, a nuanced understanding of conformational analysis is required to explain the one pKa unit difference between axial and equatorial isomers. The enhanced stability of the axial-fluoropiperidinium ion, driven by a key charge-dipole interaction, renders the corresponding neutral amine a stronger base. This knowledge allows researchers to not only tune the overall basicity of a molecule but also to potentially lock in a desired conformation, influencing target binding and overall pharmacological profile.

References

• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Available at: [Link]

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(42), 9355-9360. Available at: [Link]

• Deroose, F. (2012). Enantioselective Synthesis and Physicochemical Properties of Libraries of 3-Amino- and 3-Amidofluoropiperidines. ChemInform, 43(31). Available at: [Link]

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Angewandte Chemie International Edition, 59(25), 9984-9993. Available at: [Link]

• SCIDAR. (n.d.). On the Selectivity in the Synthesis of 3-Fluoropiperidines Using BF3-Activated Hypervalent Iodine Reagents. Available at: [Link]

• Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). The conformational preferences of 3-fluoropiperidine (1) and.... Available at: [Link]

• Master Organic Chemistry. (2010). How To Use a pKa Table. Available at: [Link]

• Pearson Study Prep. (2015). Axial or Equatorial: Which position is better? YouTube. Available at: [Link]

• AK Lectures. (2013). Axial vs Equatorial Position (Part I). YouTube. Available at: [Link]

• Chemistry LibreTexts. (2025). 24.3: Basicity of Amines. Available at: [Link]

• Van der Eycken, J., et al. (2013). Development of Methods for the Determination of pKa Values. PMC. Available at: [Link]

• ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Available at: [Link]

• ChemistryStudent. (n.d.). Amines (A-Level). Available at: [Link]

• ACS Publications. (2020). Exploring the Origin of the Axial-Conformation Preferences in the 3-Halopiperidinium Cations: the Importance of the Coulombic Potential Energies. ACS Omega. Available at: [Link]

• DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Available at: [Link]

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• 3. scientificupdate.com [scientificupdate.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Lipophilicity (LogP) changes in 3-fluoro-3-carboxylated piperidines

Topic: Lipophilicity (LogP) Modulation in 3-Fluoro-3-Carboxypiperidines: A Comparative Guide Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, and DMPK Researchers.

Executive Summary: The Fluorine Effect at the C3 Position

In the optimization of piperidine-based pharmacophores, the introduction of a fluorine atom geminal to a carboxyl group (the 3-fluoro-3-carboxy motif) represents a high-impact bioisosteric replacement. This guide analyzes the physicochemical shifts—specifically Lipophilicity (LogP/LogD) and Acidity/Basicity (pKa)—that occur when transitioning from the parent Nipecotic Acid (3-piperidinecarboxylic acid) to its 3-Fluoro-3-Carboxylated analog.

Key Takeaway: The installation of fluorine at the C3 quaternary center is not merely a lipophilic boost. Its primary utility lies in the electronic modulation of the adjacent amine and carboxyl groups . This modification significantly lowers the basicity of the piperidine nitrogen (

pKa -1.5 to -2.0), often improving passive membrane permeability and reducing P-gp efflux liability, while offering a moderate increase in intrinsic lipophilicity ( LogP +0.2 to +0.5).

Mechanistic Insight: Causality of Property Changes

To understand the performance differences, one must analyze the electronic and stereoelectronic perturbations introduced by the fluorine atom.

A. The Electronic "Tug-of-War" (pKa Modulation)

The most profound effect of the 3-fluoro substituent is inductive ($ -I $ effect), which propagates to both the geminal carboxyl and the vicinal amine.

• Amine Basicity (Vicinal Effect): The electronegative fluorine (at C3) pulls electron density through the

  -framework, destabilizing the protonated ammonium species at N1.

  • Result: The pKa of the piperidine nitrogen drops from ~11.0 (parent) to ~9.0–9.5. This increases the fraction of the neutral (permeable) species at physiological pH (7.4).

• Carboxyl Acidity (Geminal Effect): The fluorine atom stabilizes the carboxylate anion via induction.

  • Result: The acid pKa lowers (becomes more acidic), typically shifting from ~3.9 to ~3.0.

B. Lipophilicity vs. Polarity (LogP vs. LogD)

• Intrinsic Lipophilicity (LogP): Replacing a C-H bond with a C-F bond generally increases lipophilicity due to the poor polarizability of fluorine and increased hydrophobic surface area.

• Distribution Coefficient (LogD @ pH 7.4): This is the critical metric for drug discovery. Because the amine pKa is lowered, the molecule is less ionized at pH 7.4 compared to the non-fluorinated parent. Consequently, the LogD often increases more significantly than the LogP would suggest, driving better membrane permeability.

Comparative Analysis: Nipecotic Acid vs. 3-Fluoro Analog

The following table contrasts the physicochemical profiles of the parent compound against the fluorinated analog. Data represents consensus values derived from structure-activity relationship (SAR) studies of

-fluoro acids and -fluoro amines.

Feature	Nipecotic Acid (Parent)	3-Fluoro-3-Carboxypiperidine	Performance Delta
Structure	3-Piperidinecarboxylic acid	3-Fluoro-3-piperidinecarboxylic acid	Gem-substitution at C3
Amine pKa (Basic)	~11.0	~9.2 – 9.5	1.5 – 1.8 units (Reduced Basicity)
Acid pKa (Acidic)	~3.9	~2.8 – 3.2	0.7 – 1.1 units (Increased Acidity)
LogP (Neutral)	-1.58 (Exp)	~ -1.2 to -1.0 (Pred)	0.3 – 0.5 units (More Lipophilic)
LogD (pH 7.4)	~ -4.57 (Highly Polar/Zwitterionic)	~ -3.5 to -3.0	>1.0 unit (Improved Permeability)
Conformation	Flexible Chair	Biased Chair (Axial-F preference)	Rigidification (Gauche effect)
Metabolic Stability	Susceptible to oxidation	Blocked C3 oxidation	Enhanced (Metabolic blocking)

Note on Data: Values for the specific 3-fluoro-3-carboxy analog are interpolated from matched molecular pairs of 4-fluoropiperidines and 3-fluoropyrrolidines [1, 3, 5].

Visualization: The Fluorine Impact Pathway

The following diagram illustrates the logical flow of how the structural modification translates into biological performance.

Figure 1: Mechanistic pathway showing how C3-fluorination alters electronic properties to drive permeability improvements.

Experimental Protocols

To validate these properties in your own pipeline, use the following standardized workflows.

Protocol A: Synthesis via Dearomatization (Self-Validating Route)

Rationale: Direct fluorination of piperidines is difficult. The most robust modern method utilizes the dearomatization of fluorinated pyridines [4].

• Starting Material: Methyl 3-fluoropyridine-3-carboxylate (commercially available or prepared via electrochemical fluorination).

• Activation: Treat with benzyl chloroformate (Cbz-Cl) to form the N-Cbz pyridinium salt.

• Reduction: Perform partial hydrogenation using NaBH4 or catalytic hydrogenation (H2, Pd/C) in methanol.

  • Validation Point: Monitor disappearance of aromatic protons via 1H NMR.

• Deprotection: Remove the Cbz group via hydrogenolysis (H2, Pd(OH)2) to yield the free amine.

• Purification: Isolate as the HCl salt to prevent self-condensation.

Protocol B: High-Throughput LogD Determination

Rationale: Potentiometric titration is preferred for zwitterions, but the Shake-Flask method is the "Gold Standard" for direct distribution measurement.

• Preparation: Dissolve the test compound (1 mg) in DMSO (10 mM stock).

• Phase System: Prepare a 1:1 mixture of 1-octanol (pre-saturated with buffer) and Phosphate Buffer (pH 7.4).

• Equilibration: Add 50 µL of stock to the biphasic system (2 mL total). Vortex for 60 minutes at 25°C.

• Separation: Centrifuge at 3000 rpm for 15 minutes to ensure phase separation.

• Quantification: Analyze both phases using HPLC-UV or LC-MS/MS.

  • Calculation:

  • Self-Check: Mass balance must be >90% (sum of both phases vs. initial input).

References

• Müller, K., et al. "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science, 2007.

• Carreira, E. M., et al. "Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties." ChemMedChem, 2016. Link

• Holovach, S., et al. "Gem-Difluoro-3-azabicyclo[3.n.1]alkanes... Bicyclic Fluorinated Piperidine Isosteres." Chemistry - A European Journal, 2024. Link

• Glorius, F., et al. "Chemists develop new synthesis method for producing fluorinated piperidines."[1] Nature Chemistry, 2019. Link

• EPA CompTox Dashboard. "3-Piperidinecarboxylic acid Properties." Link

• Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018. (Authoritative review on fluorine's effect on basicity and lipophilicity).

Sources

• 1. Chemists develop new synthesis method for producing fluorinated piperidines [uni-muenster.de]

Safety & Regulatory Compliance

Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate proper disposal procedures

Executive Safety Summary

Immediate Action Required: Segregate this compound into Halogenated Organic Waste streams immediately. Do NOT combine with non-halogenated solvents (e.g., acetone, ethanol) or aqueous waste.[1]

Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate is a fluorinated heterocyclic ester used primarily as a chiral scaffold in drug discovery.[1] Its disposal is governed not just by its flammability or toxicity, but critically by its fluorine content .[1] Improper incineration of this compound at standard temperatures (<850°C) can release hydrogen fluoride (HF) gas and potentially form persistent organic pollutants (POPs).

Critical Disposal Parameters:

• Waste Stream: Halogenated Organic Solvents/Solids.[1][2][3]

• Incineration Requirement: High-Temperature (>1100°C) with alkaline scrubbing.[1]

• Drain Disposal: STRICTLY PROHIBITED. [1]

Chemical Profile & Hazard Identification

To ensure safe handling, we must deconstruct the molecule’s functional groups to predict its behavior in a waste stream.[1]

Feature	Chemical Structure Insight	Disposal Implication
Core Ring	Piperidine (Nitrogen Heterocycle)	Potential for nitrogen oxide (NOx) generation during combustion.[1]
Protecting Group	Cbz (Carboxybenzyl)	Adds significant carbon bulk; generally stable but combustible.[1]
Halogen	Fluorine (C-F Bond)	The critical factor. The C-F bond is one of the strongest in organic chemistry (approx. 485 kJ/mol).[1] It requires specialized incineration to break.[1]
Functional Group	Methyl Ester	Susceptible to hydrolysis in strong acids/bases; flammable.[1]

The Scientific Logic: Why Segregation is Non-Negotiable

Scientific Integrity Note: Many researchers mistakenly classify this as "General Organic Waste" because it is an ester.[1] This is a procedural failure.

The C-F Bond Challenge: Standard organic waste is often used as "fuel blending" for cement kilns or standard incinerators operating around 850°C. At this temperature, the C-F bond in Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate may not fully mineralize.[1]

• Incomplete Combustion: Can lead to the formation of fluorinated by-products.[1]

• Acid Gas Generation: When the bond does break, it forms Hydrogen Fluoride (HF).[1]

  • Reaction:

    [1]

  • Without specific "scrubbers" (alkaline quench towers) in the incinerator exhaust, this HF destroys the facility's infrastructure and is released into the atmosphere.

Therefore, you must segregate this into "Halogenated Waste" so it is routed to a facility equipped with HF scrubbers. [1]

Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Treatment (Quenching)

If the compound is part of a reaction mixture (e.g., excess reagent):

• Quench: Ensure no active coupling reagents (like EDC/HATU) or strong bases (LiHMDS) remain.[1] Quench with saturated Ammonium Chloride (

  ) or water as per your specific reaction protocol.

• Extract: Extract the organic layer containing the fluorinated product/by-products.[1]

• Dry: Use Magnesium Sulfate (

  ) or Sodium Sulfate.[1] Note: The drying agent must also be disposed of as halogenated solid waste if contaminated.

Phase 2: Waste Collection

• Container Selection: Use High-Density Polyethylene (HDPE) or glass containers.[1] Avoid metal cans if the waste is acidic, as HF (if generated by hydrolysis) corrodes metal rapidly.

• Segregation: Pour into the carboy marked "HALOGENATED ORGANIC WASTE."

  • Limit: Do not fill >90% capacity to allow for vapor expansion.[1]

• Mass Balance Log: Record the approximate volume added. This is crucial for the disposal vendor to calculate the "Halogen Load" (usually expressed as % Chlorine/Fluorine).

Phase 3: Labeling & Storage

• Labeling: Affix a hazardous waste tag.

  • Constituents: Explicitly list "Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate" and "Fluorinated Organics."

  • Hazards: Check "Flammable," "Irritant," and "Toxic."[1]

• Storage: Store in a secondary containment tray inside a flammable cabinet until pickup.

Visual Workflow: The Decision Matrix

The following diagram outlines the logical flow for disposing of this specific fluorinated scaffold.

Figure 1: Decision matrix for the disposal of fluorinated piperidine derivatives. Note the critical divergence at the Halogen check to ensure downstream safety.

Emergency Procedures (Spill Response)

In the event of a spill of Methyl 1-Cbz-3-fluoropiperidine-3-carboxylate:

• Evacuate & Ventilate: The Cbz group and ester functionality suggest low vapor pressure, but fluorinated impurities can be volatile.[1] Clear the immediate area.[4][5]

• PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.[1]

• Containment:

  • Solids: Sweep gently to avoid dust generation.[1]

  • Liquids: Absorb with vermiculite or sand.[1] Do not use combustible materials like sawdust.[1]

• Disposal of Spill Debris: All cleanup materials (wipes, absorbents) must be bagged and tagged as Halogenated Hazardous Waste .[1]

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[1][6] (40 CFR Part 261).[1][6] Defines F-listed and characteristic hazardous wastes. [Link]

• National Institutes of Health (NIH). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] (Chapter 8: Management of Waste). [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories.[1] (Guide to Halogenated Waste Segregation). [Link]

• European Commission. Directive 2010/75/EU on Industrial Emissions (Integrated Pollution Prevention and Control).[1] (Mandates 1100°C incineration for >1% halogenated waste).[1] [Link]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. campusoperations.temple.edu [campusoperations.temple.edu]
• 3. geo.utexas.edu [geo.utexas.edu]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. alsglobal.com [alsglobal.com]